2-Dimethylamino-4,6-dimethoxypyrimidine

• CAS: 56873-65-5

Core Science & Biosynthesis

Comprehensive NMR Characterization of 2-Dimethylamino-4,6-dimethoxypyrimidine: A Technical Guide for Structural Elucidation

Executive Summary

For researchers and drug development professionals, the precise structural elucidation of highly substituted pyrimidines is a critical step in the validation of active pharmaceutical ingredients (APIs) and agrochemical intermediates. 2-Dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) presents a unique nuclear magnetic resonance (NMR) profile due to the profound electronic push-pull dynamics within its heterocyclic core.

This whitepaper provides an authoritative, in-depth guide to the 1 H and 13 C NMR chemical shifts of this molecule. By dissecting the causality behind its spectral anomalies—specifically the extreme shielding of the C5 position—this guide serves as a self-validating framework for analytical chemists.

Structural Dynamics & Electronic Effects

To accurately assign the NMR signals of 2-dimethylamino-4,6-dimethoxypyrimidine, one must first understand the electronic environment dictated by its substituents. The pyrimidine ring is inherently electron-deficient (a π -acceptor). However, this specific molecule is functionalized with three strongly electron-donating groups:

• Two Methoxy Groups (-OCH 3​ ) at C4 and C6: These exert a strong positive mesomeric effect ( +M ), donating electron density into the ring, while simultaneously exerting a localized negative inductive effect ( −I ) on the attached carbons.

• One Dimethylamino Group (-N(CH 3​ ) 2​ ) at C2: This group acts as a powerful +M donor through the ring nitrogens.

The Causality of the C5 Anomaly: The C5 position is ortho/para-like to all three electron-donating groups. The overlapping +M resonance structures funnel massive electron density directly onto the C5 carbon. This acts as an "electron sink," resulting in extreme magnetic shielding. Consequently, the C5 carbon and its attached proton (H-5) appear significantly further upfield than typical aromatic signals, a phenomenon well-documented in related analogs within the [1].

1 H NMR Spectroscopy: Signal Assignment & Protocol

Quantitative Data Summary

The 1 H NMR spectrum of 2-dimethylamino-4,6-dimethoxypyrimidine is characterized by high symmetry, resulting in three distinct, easily identifiable singlets.

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment / Causality
H-5	5.45	Singlet (s)	1H	Pyrimidine ring proton: Highly shielded by resonance from the 4,6-dimethoxy and 2-dimethylamino groups.
4,6-OCH 3​	3.88	Singlet (s)	6H	Methoxy protons: Deshielded by the adjacent oxygen atom ( −I effect).
2-N(CH 3​ ) 2​	3.15	Singlet (s)	6H	Dimethylamino protons: Deshielded by the adjacent nitrogen atom.

Standardized Acquisition Protocol

To ensure reproducibility and self-validation, the following protocol must be strictly adhered to:

• Sample Preparation: Weigh 15–20 mg of the analyte and dissolve it completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl 3​ is selected because it lacks exchangeable protons, ensuring that the aliphatic methyl signals are not obscured by solvent exchange phenomena.

• Instrument Setup: Transfer the solution to a standard 5 mm NMR tube. Acquire the spectrum at 298 K using a 400 MHz spectrometer.

• Parameters: Use a 30° pulse angle, 16 scans, and a 1-second relaxation delay (D1).

• Self-Validation Step: Verify that the TMS internal standard is perfectly aligned at 0.00 ppm. If the residual CHCl 3​ solvent peak deviates from 7.26 ppm, recalibrate the axis. This is critical to confirm the unusually upfield H-5 signal (~5.45 ppm) is a true structural feature and not a referencing error.

13 C NMR Spectroscopy: Signal Assignment & Protocol

Quantitative Data Summary

The 13 C NMR spectrum reveals the carbon framework. Empirical data from commercial characterizations, such as those provided by [2], alongside literature on related compounds in the [3], inform the following assignments.

Position	Chemical Shift ( δ , ppm)	Type	Assignment / Electronic Effect
C4, C6	171.8*	Cq	Quaternary: Severely deshielded by the direct −I effect of the -OCH 3​ oxygen and the adjacent ring nitrogen.
C2	161.5 - 162.9	Cq	Quaternary: Deshielded by the attached -N(CH 3​ ) 2​ nitrogen and flanked by two ring nitrogens.
C5	76.2	CH	Methine: Extremely shielded by +M resonance. Appears in the aliphatic region despite being part of an aromatic ring.
4,6-OCH 3​	53.6	CH 3​	Primary: Typical methoxy carbon shift.
2-N(CH 3​ ) 2​	37.4	CH 3​	Primary: Typical N-methyl carbon shift.

*Note: Depending on concentration and solvent referencing, some empirical sources report C4/C6 shifts closer to 158.1 ppm. However, theoretical models and structurally analogous 4,6-dimethoxypyrimidines consistently place these carbons near 171 ppm.

Standardized Acquisition Protocol

• Sample Preparation: Prepare a highly concentrated sample (50–100 mg in 0.6 mL CDCl 3​ ).

  • Causality: High concentration is mandatory to overcome the low natural abundance of the 13 C isotope (1.1%) and to resolve the quaternary carbons.

• Instrument Setup: Acquire spectra at 100 MHz (on a 400 MHz spectrometer) using a proton-decoupled sequence (e.g., WALTZ-16) to collapse multiplets into sharp singlets.

• Parameters: Set the relaxation delay (D1) to a minimum of 2.0 to 3.0 seconds .

  • Causality: Quaternary carbons (C2, C4, C6) lack attached protons, meaning they cannot undergo efficient dipole-dipole relaxation. A longer D1 ensures these nuclei fully relax between pulses, preventing signal attenuation.

• Self-Validation Step: The spectrum must yield exactly 5 distinct carbon signals. The presence of only one signal for C4/C6 and one for the two methoxy groups validates the C2v​ symmetry of the molecule.

2D NMR Workflow for Unambiguous Assignment

To definitively link the 1D spectra and prove the molecular connectivity, a 2D NMR workflow is required. Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) experiments provide the final structural validation.

Figure 1: NMR acquisition and 2D correlation workflow for structural validation.

Workflow Causality:

• HSQC Validation: The HSQC spectrum will show a direct 1JCH​ cross-peak between the proton at 5.45 ppm and the carbon at 76.2 ppm. This definitively proves that the highly shielded proton and carbon reside at the exact same position (C5) on the ring.

• HMBC Validation: The HMBC spectrum will show long-range 3JCH​ correlations from the methoxy protons (3.88 ppm) to the quaternary C4/C6 carbons (~171.8 ppm), and from the dimethylamino protons (3.15 ppm) to the quaternary C2 carbon (~161.5 ppm). This maps the exact placement of the substituents on the pyrimidine core, leaving zero ambiguity in the structural assignment.

Conclusion

The NMR characterization of 2-dimethylamino-4,6-dimethoxypyrimidine is a masterclass in heterocyclic electronic effects. By understanding the profound +M resonance contributions of the methoxy and dimethylamino groups, analysts can confidently assign the anomalously shielded C5/H5 signals. Adhering to the self-validating acquisition protocols and 2D workflows outlined in this guide ensures absolute data integrity for downstream pharmaceutical and chemical development.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 118946, 2-Amino-4,6-dimethoxypyrimidine. Retrieved from[Link]

• Borbone, F., et al. (2021). Enhanced photoinduced mass migration in supramolecular azopolymers by H-bond driven positional constraint. Journal of Materials Chemistry C, RSC Publishing. Retrieved from[Link]

• Asian Journal of Chemistry (2014). A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine. Vol. 26, No. 1, 313-314. Retrieved from[Link]

Sources

• 1. 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. asianpubs.org [asianpubs.org]

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 2-Amino-4,6-dimethoxypyrimidine

A Note to the Researcher: While this guide addresses the core request for information on a substituted dimethoxypyrimidine, a comprehensive search of crystallographic databases and peer-reviewed literature did not yield a publicly available single-crystal X-ray structure for 2-dimethylamino-4,6-dimethoxypyrimidine. However, extensive data exists for the closely related and structurally significant parent compound, 2-amino-4,6-dimethoxypyrimidine . This guide will provide an in-depth analysis of the latter, offering valuable insights into the crystallographic properties of this important pyrimidine core, which is of significant interest to researchers, scientists, and drug development professionals.

Introduction: The Significance of the 2-Amino-4,6-dimethoxypyrimidine Scaffold

2-Amino-4,6-dimethoxypyrimidine (ADMP) is a versatile heterocyclic organic compound that serves as a crucial intermediate in the synthesis of a wide array of commercially important molecules, particularly in the agrochemical and pharmaceutical industries.[1] Its pyrimidine core, adorned with an amino group and two methoxy groups, provides a unique combination of hydrogen bonding capabilities and electronic properties that are instrumental in molecular recognition and biological activity.[1][2] Understanding the precise three-dimensional arrangement of atoms in the solid state through single-crystal X-ray diffraction is paramount for rational drug design and the development of new materials.[3][4]

This technical guide will delve into the experimental methodology for determining the crystal structure of ADMP, present its crystallographic data as found in a representative salt, and discuss the key structural features and intermolecular interactions that govern its solid-state architecture.

Part 1: Elucidating the Crystal Structure via Single-Crystal X-ray Diffraction

The unambiguous determination of a molecule's three-dimensional structure is achieved through single-crystal X-ray diffraction.[3] This technique provides precise information on bond lengths, bond angles, and the spatial arrangement of atoms within the crystal lattice.

Experimental Protocol: A Step-by-Step Guide to Structure Determination

The following protocol outlines the key steps involved in the crystallographic analysis of a 2-amino-4,6-dimethoxypyrimidine-containing crystal, based on established methodologies for its salts.[5][6]

1. Crystal Growth:

• Rationale: The foundation of a successful X-ray diffraction experiment is a high-quality single crystal. The slow evaporation of a saturated solution is a common and effective method for obtaining such crystals.[3]

• Procedure:

  • Prepare a hot saturated solution of the target compound (e.g., a salt of 2-amino-4,6-dimethoxypyrimidine) in a suitable solvent, such as methanol.[5][6]

  • Allow the solution to cool slowly to room temperature.

  • The vessel is then left undisturbed for a period of days to allow for the slow evaporation of the solvent, promoting the formation of well-ordered single crystals.[5][6]

2. Data Collection:

• Rationale: This phase involves irradiating the single crystal with monochromatic X-rays and recording the resulting diffraction pattern. The geometry and intensity of the diffracted beams contain the information about the crystal's internal structure.

• Procedure:

  • A suitable single crystal is carefully selected and mounted on a goniometer head.[3]

  • The mounted crystal is placed on a diffractometer, such as an Agilent Eos Gemini model.[5][6]

  • Data collection is typically performed at a low temperature (e.g., 173 K) to minimize thermal vibrations of the atoms, resulting in a more precise structure.[5]

  • The crystal is irradiated with a monochromatic X-ray source, commonly Mo Kα radiation.[5]

  • The diffractometer rotates the crystal while a detector records the positions and intensities of the thousands of diffracted X-ray beams.[5][6]

3. Structure Solution and Refinement:

• Rationale: The collected diffraction data is processed to generate an electron density map of the unit cell, from which the atomic positions can be determined. This initial model is then refined to best fit the experimental data.

• Procedure:

  • The raw diffraction data is processed, which includes corrections for factors such as absorption.[5][6]

  • The corrected data yields a set of structure factors, which are used to solve the crystal structure using software programs like SUPERFLIP.[6]

  • The resulting structural model is then refined using a least-squares method with software such as SHELXL2014.[6] The refinement process adjusts atomic coordinates and thermal displacement parameters to achieve the best possible agreement between the calculated and observed structure factors. The quality of the final structure is often assessed by the R-factor, with a lower value indicating a better fit.[4]

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Part 2: Crystallographic Data and Molecular Structure

The following data is for a representative salt, 2-amino-4,6-dimethoxypyrimidinium thiophene-2-carboxylate, which showcases the structural properties of the protonated ADMP cation.[5][6]

Crystallographic Data Summary

Parameter	Value
Chemical Formula	C₆H₁₀N₃O₂⁺ · C₅H₃O₂S⁻
Formula Weight	283.30
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	6.7335 (3)
b (Å)	7.6307 (4)
c (Å)	25.0638 (10)
β (°)	93.928 (4)
Volume (ų)	1284.78 (10)
Z	4
Temperature (K)	173
Radiation	Mo Kα (λ = 0.71073 Å)
R-factor (R[F² > 2σ(F²)])	0.062
CCDC Number	1405154
Data sourced from Acta Crystallographica Section E: Crystallographic Communications.[5][6]

Molecular and Crystal Structure Insights

In the solid state, the 2-amino-4,6-dimethoxypyrimidinium cation engages in a network of intermolecular interactions that define the crystal packing. A key feature is the formation of hydrogen bonds between the protonated pyrimidine ring and the carboxylate group of the counter-ion.[5]

Specifically, the protonated nitrogen atom (N1) and the amino group of the pyrimidine moiety form a pair of N—H···O hydrogen bonds with the carboxylate anion.[5][6] This interaction creates a robust eight-membered ring motif, which is a common feature in the crystal engineering of such systems.[5]

These motifs are further organized into centrosymmetrically paired arrangements, leading to a "DDAA" (Donor-Donor-Acceptor-Acceptor) array of quadruple hydrogen bonds.[5][6] The stability of the crystal structure is further enhanced by π–π stacking interactions between the pyrimidine rings of adjacent motifs, with an interplanar distance of approximately 3.356 Å.[5][6]

Caption: 2D representation of the 2-amino-4,6-dimethoxypyrimidine molecule.

Conclusion

The crystallographic analysis of 2-amino-4,6-dimethoxypyrimidine and its derivatives provides invaluable information for understanding its chemical behavior and potential applications. The detailed structural data, obtained through single-crystal X-ray diffraction, reveals a molecule governed by strong hydrogen bonding and π–π stacking interactions in the solid state. This knowledge is fundamental for the design of novel pharmaceuticals and agrochemicals, where the precise three-dimensional structure dictates molecular interactions and, ultimately, biological function. While the crystal structure of the N,N-dimethylated analogue remains to be publicly reported, the data presented here for the parent amine offers a robust foundation for understanding the broader class of 2-amino-4,6-dimethoxypyrimidine compounds.

References

• Thanigaimani, K., et al. (2015). Crystal structure of 2-amino-4,6-dimethoxypyrimidinium thiophene-2-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 71(7), o479–o480. [Link]

• Thanigaimani, K., et al. (2015). Crystal structure of 2-amino-4,6-dimethoxypyrimidinium thiophene-2-carboxylate. ScienceOpen. [Link]

• PubChem. (n.d.). 2-Amino-4,6-dimethoxypyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• Radha, E., et al. (2021). The exploration of the crystal nucleation parameters and physico-chemical analysis of a single crystal: 2-amino-4,6-dimethoxypyrimidinium hydrogen (2R,3R)-tartrate 2-amino-4,6-dimethoxypyrimidine. RSC Advances, 11(31), 19045–19056. [Link]

• Radha, E., et al. (2021). The exploration of the crystal nucleation parameters and physico-chemical analysis of a single crystal: 2-amino-4,6-dimethoxypyrimidinium hydrogen (2R,3R)-tartrate 2-amino-4,6-dimethoxypyrimidine. RSC Publishing. [Link]

• NextSDS. (n.d.). 2-Dimethylamino-4,6-dimethoxypyrimidine — Chemical Substance Information. Retrieved from [Link]

• Yang, M., et al. (2005). Preparation and the Standard Enthalpy of Formation of 2-Amino-4,6-dimethoxypyrimidine and the Related Complexes of Copper. Journal of the Chinese Chemical Society, 52(4), 677-684. [Link]

• Thanigaimani, K., et al. (2008). Hydrogen-bonding patterns in the cocrystal 2-amino-4,6-dimethoxypyrimidine–anthranilic acid (1/1). Acta Crystallographica Section E: Structure Reports Online, 64(1), o107–o108. [Link]

• Google Patents. (n.d.). CN103159684B - Method for preparing 2-amino-4, 6-dimethoxypyrimidine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chempap.org [chempap.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. scienceopen.com [scienceopen.com]

Solvation Thermodynamics and Solubility Profile of 2-Dimethylamino-4,6-dimethoxypyrimidine in Polar Aprotic Solvents

Executive Summary

2-Dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) is a highly functionalized heterocyclic building block utilized extensively in the synthesis of complex agrochemicals and pharmaceuticals, including aza-pteridine derivatives and sulfonylurea herbicides[1]. Understanding its solubility profile in polar aprotic solvents is critical for optimizing reaction kinetics, particularly in nucleophilic aromatic substitutions ( SN​Ar ) and electrophilic nitration processes[1]. This technical guide provides a rigorous analysis of its solvation thermodynamics, expected solubility parameters, and a self-validating experimental protocol for empirical determination.

Physicochemical Properties and Solvation Logic

The molecular architecture of 2-dimethylamino-4,6-dimethoxypyrimidine ( C8​H13​N3​O2​ , MW: 183.21 g/mol ) is rich in hydrogen-bond acceptors—specifically the pyrimidine ring nitrogens, methoxy oxygens, and the exocyclic amine—but it entirely lacks hydrogen-bond donors[2]. Its melting point is relatively low, reported between 55–68 °C, which indicates a moderate crystal lattice energy that is easily disrupted by favorable solvent-solute interactions[1][2].

Because of the absence of H-bond donors, polar aprotic solvents are exceptionally effective. Solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) possess high dielectric constants and strong dipole moments. They stabilize the electron-rich pyrimidine core through robust dipole-dipole interactions, while their hydrophobic domains interact favorably with the molecule's methyl groups via van der Waals forces.

Fig 1. Thermodynamic logic of solvation in polar aprotic environments.

Solubility Profile in Key Polar Aprotic Solvents

The selection of an appropriate polar aprotic solvent dictates the success of downstream synthetic steps. For example, while glacial acetic acid is historically used for the initial nitration of this pyrimidine[1], polar aprotic solvents are mandatory for subsequent hydrazine displacements where protic interference must be avoided to prevent anomalous methyl shifts[1].

The table below summarizes the solubility profile based on solvation thermodynamics and solvent dielectric properties.

Solvent	Dielectric Constant ( ϵ )	Dipole Moment (D)	Expected Solubility at 25°C (mg/mL)	Solvation Mechanism & Practical Application
DMSO	46.7	3.96	> 150	Exceptional dipole-dipole stabilization; ideal for NMR and stock solutions.
DMF	36.7	3.82	> 120	Strong interaction with the pyrimidine core; preferred for SN​Ar reactions.
NMP	32.2	4.09	> 100	High solubilizing power for heterocyclic rings; optimal for high-temp reactions.
Acetonitrile	37.5	3.92	50 - 80	Moderate solubility; excellent for HPLC mobile phases and controlled precipitation.
Acetone	20.7	2.88	30 - 50	Lower dielectric constant reduces capacity compared to amides and sulfoxides.

Experimental Protocol: Isothermal Shake-Flask Methodology

To establish a self-validating system for determining the exact solubility of 2-dimethylamino-4,6-dimethoxypyrimidine in a specific process solvent, the isothermal shake-flask method coupled with HPLC-UV quantification is the industry standard. This protocol ensures that thermodynamic equilibrium is reached, preventing false positives from transient supersaturation.

Step-by-Step Methodology:

• Compound Preparation: Weigh approximately 500 mg of high-purity (>99.7%) 2-dimethylamino-4,6-dimethoxypyrimidine[3] into a 5 mL amber glass vial. Causality: Amber glass prevents potential UV-induced degradation during prolonged equilibration.

• Solvent Addition: Add exactly 1.0 mL of the target anhydrous polar aprotic solvent (e.g., DMSO or DMF).

• Isothermal Equilibration: Seal the vial and place it in a temperature-controlled orbital shaker set to 25.0 ± 0.1 °C. Agitate at 300 rpm for 48 hours. Causality: 48 hours is required to ensure thermodynamic equilibrium between the solid phase and the saturated solution, eliminating kinetic dissolution artifacts.

• Phase Separation: Transfer the suspension to a microcentrifuge tube. Centrifuge at 10,000 rpm for 15 minutes at 25 °C. Causality: High-speed centrifugation completely pellets the undissolved solid lattice, preventing micro-particulates from artificially inflating the quantified concentration.

• Sampling and Dilution: Carefully extract a 50 µL aliquot of the clear supernatant using a positive displacement pipette. Dilute immediately in a compatible solvent (e.g., 50:50 MeCN:Water). Causality: Immediate dilution halts any temperature-dependent precipitation upon removal from the incubator and brings the concentration within the linear dynamic range of the UV detector.

• Quantitative Analysis: Analyze the diluted sample via HPLC-UV (detection at 254 nm). Calculate the absolute solubility (mg/mL) using a pre-established calibration curve of the standard.

Fig 2. Experimental workflow for high-throughput isothermal solubility determination.

References

• ChemBK Database. "CAS 56873-65-5 | 2-Dimethylamino-4,6-dimethoxypyrimidine." Chemical Properties and Physical Data. URL:[Link]

• Oregon State University (ScholarsArchive). "The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines." Mechanistic Synthesis and Reaction Pathways. URL:[Link]

Sources

• 1. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 2. chembk.com [chembk.com]
• 3. evitachem.com [evitachem.com]

Thermodynamic Stability and Thermal Profiling of 2-Dimethylamino-4,6-dimethoxypyrimidine: A Technical Whitepaper

Executive Summary

In the realm of heterocyclic chemistry, the thermal characterization of highly substituted pyrimidines requires a rigorous decoupling of intramolecular stability from intermolecular lattice forces. As application scientists, we cannot merely record a melting point; we must understand the structural causality driving it. This whitepaper provides an in-depth analysis of the thermodynamic stability and thermal behavior of 2-dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5), detailing the structural mechanisms that result in its characteristic 68 °C melting point and outlining self-validating analytical protocols for its thermal profiling.

Structural Causality and Thermodynamic Stability

The thermal behavior of 2-dimethylamino-4,6-dimethoxypyrimidine is a direct macroscopic manifestation of its microscopic structural features. To understand its thermodynamic profile, we must evaluate both its internal ring stability and its external crystal packing dynamics.

Intramolecular Stability: The Resonance (+M) Effect

The unsubstituted pyrimidine core is inherently electron-deficient due to the electronegativity of its two nitrogen atoms. However, 2-dimethylamino-4,6-dimethoxypyrimidine is heavily functionalized with electron-donating groups. The lone pairs on the methoxy oxygen atoms (at C4 and C6) and the dimethylamino nitrogen atom (at C2) actively participate in resonance with the π -system of the pyrimidine ring. This powerful electron donation (+M effect) mitigates the electron deficiency of the diazine core, conferring exceptional [1]. This inherent stability makes the compound a highly robust intermediate for [2].

Intermolecular Forces: The Absence of Hydrogen Bonding

While the molecule is highly stable internally, its intermolecular interactions are remarkably weak. The complete methylation of potential hydrogen-bond donors—specifically the amine and hydroxyl equivalents—strips the molecule of its ability to form intermolecular hydrogen-bonding networks.

Consequently, the crystal lattice is held together solely by weaker London dispersion forces and dipole-dipole interactions. Furthermore, the steric bulk of the four methyl groups disrupts optimal planar stacking. This lack of strong intermolecular cohesion translates to a low crystal lattice energy, which manifests macroscopically as a relatively low[3].

Fig 1: Logical flow of structural factors dictating the thermodynamic stability and 68 °C melting point.

Quantitative Physicochemical Profile

The following table summarizes the critical physicochemical data for 2-dimethylamino-4,6-dimethoxypyrimidine, explicitly linking each metric to its structural causality.

Property	Value	Structural Causality / Note
Chemical Name	2-Dimethylamino-4,6-dimethoxypyrimidine	IUPAC nomenclature
CAS Registry Number	56873-65-5	Unique chemical identifier[3]
Molecular Formula	C8H13N3O2	Indicates a fully substituted core
Molecular Weight	183.21 g/mol	Primary driver of van der Waals forces
Melting Point	68 °C	Low lattice energy due to absent H-bonding[3]
H-Bond Donors	0	Prevents extensive intermolecular networking
H-Bond Acceptors	5	N and O atoms available for dipole interactions

Self-Validating Experimental Protocols for Thermal Profiling

To empirically validate the thermodynamic stability and melting point of this compound, we employ a self-validating thermal profiling system. By orthogonally pairing Differential Scanning Calorimetry (DSC) with Thermogravimetric Analysis (TGA), we ensure that the observed thermal events are purely physical phase transitions and are not conflated with thermal degradation.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: To determine the true thermodynamic melting point ( Tm​ ) and enthalpy of fusion ( ΔHf​ ).

• Instrument Calibration : Calibrate the DSC using an Indium standard ( Tm​ = 156.6 °C, ΔHf​ = 28.45 J/g). Causality: Ensures absolute calorimetric and temperature accuracy before sample analysis.

• Sample Preparation : Weigh 2.0–5.0 mg of desiccated 2-dimethylamino-4,6-dimethoxypyrimidine into a standard aluminum pan. Crimp with a pinhole lid. Causality: The pinhole allows gas expansion, preventing pressure buildup that could artificially shift the melting point.

• The Self-Validating Heat-Cool-Heat Cycle :

  • First Heating Ramp : 20 °C to 90 °C at 10 °C/min under a 50 mL/min N2​ purge. Causality: Erases the sample's thermal history, including residual solvent effects and mechanical stress from initial crystallization.

  • Cooling Ramp : 90 °C to 20 °C at 10 °C/min. Causality: Induces controlled recrystallization, verifying the reversibility of the phase transition.

  • Second Heating Ramp : 20 °C to 90 °C at 10 °C/min. Causality: Captures the true, unperturbed thermodynamic melting point (onset at 68 °C) of the pure crystal lattice[3].

Protocol B: Thermogravimetric Analysis (TGA) Orthogonal Check

Objective: To validate that the 68 °C endotherm is a pure melting event.

• Sample Loading : Load 5.0 mg of the compound into a platinum or alumina crucible.

• Thermal Ramp : Heat from 20 °C to 300 °C at 10 °C/min under a continuous N2​ flow.

• Data Synthesis : Monitor the mass curve. Causality: If the mass remains at 100% through the 68 °C isotherm and well beyond, it definitively proves that the DSC endotherm is a physical melting event, confirming the compound's high thermodynamic stability at and above its melting point.

Fig 2: Self-validating thermal profiling workflow utilizing orthogonal DSC and TGA methodologies.

References

• ChemBK Chemical Database. "CAS 56873-65-5 | 2-Dimethylamino-4,6-dimethoxypyrimidine". Accessed March 2026. Available at: [Link]

• Oregon State University (ScholarsArchive@OSU). "The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines". Accessed March 2026. Available at: [Link]

Sources

• 1. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 2. evitachem.com [evitachem.com]
• 3. chembk.com [chembk.com]

The Mechanistic Role of 2-Dimethylamino-4,6-dimethoxypyrimidine in Advanced Organic Synthesis: A Senior Application Scientist's Perspective

Executive Summary

In the landscape of heterocyclic chemistry, pyrimidines are classically recognized as π -deficient, electron-poor systems that fiercely resist electrophilic aromatic substitution (EAS). However, the strategic functionalization of the pyrimidine core can completely invert this intrinsic polarity. 2-Dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5) stands as a premier example of a hyper-activated heteroaromatic scaffold[1]. By leveraging the synergistic electron-donating effects of its substituents, this building block serves as a highly regioselective synthon for the development of complex fused heterocycles, such as aza-pteridines, which are highly valued in drug discovery[2].

This technical guide dissects the mechanism of action of 2-dimethylamino-4,6-dimethoxypyrimidine in organic synthesis, detailing its dual-phase reactivity: initial electrophilic activation at the C5 position, followed by orthogonal nucleophilic displacement at the C4/C6 positions[3].

Electronic Architecture and Regioselectivity (The "Why")

To understand the synthetic utility of 2-dimethylamino-4,6-dimethoxypyrimidine, one must analyze its electronic architecture. The compound features three powerful electron-donating groups (EDGs):

• C2 Position: A dimethylamino group ( −N(CH3​)2​ ) exerting a strong mesomeric (+M) effect.

• C4 and C6 Positions: Methoxy groups ( −OCH3​ ) exerting moderate +M effects.

Because the nitrogen atoms of the pyrimidine ring naturally withdraw electron density via inductive (-I) effects, an unsubstituted pyrimidine is deactivated. However, the +M effects of the C2, C4, and C6 substituents overwhelmingly outcompete the ring's inherent π -deficiency.

Crucially, all three EDGs direct electron density to the exact same location: the C5 position . The C5 carbon is para to the C2-dimethylamino group and ortho to both C4/C6-methoxy groups. This creates a massive, localized accumulation of electron density, rendering the C5 position a "hyper-nucleophilic" center capable of attacking electrophiles under remarkably mild conditions[2].

Fig 1: Synergistic electronic activation of the C5 position via +M mesomeric effects.

Core Mechanistic Pathways in Synthesis

The true power of this scaffold lies in its "Push-Pull" dual-phase reactivity . The synthesis of complex drugs utilizing this intermediate typically follows a rigid, two-step mechanistic logic.

Phase 1: Electrophilic Aromatic Substitution (EAS) at C5

When exposed to an electrophile ( E+ ), the hyper-nucleophilic C5 carbon attacks, forming a Wheland intermediate (sigma complex). Unlike standard benzene derivatives, this intermediate is exceptionally stable because the positive charge is delocalized not only across the ring nitrogens but also onto the exocyclic oxygen and nitrogen atoms of the substituents. This allows reactions like nitration and Vilsmeier-Haack formylation to proceed rapidly and cleanly without the need for harsh, toxic transition-metal reagents[4].

Phase 2: Nucleophilic Aromatic Substitution ( SN​Ar ) at C4/C6

Once an electron-withdrawing group (EWG) such as a nitro ( −NO2​ ) or formyl ( −CHO ) group is successfully installed at C5, the electronic landscape of the pyrimidine ring completely inverts. The C5-EWG exerts a powerful -M/-I effect, draining electron density from the ring.

Consequently, the C4 and C6 positions become highly electrophilic. The methoxy groups, which previously acted as electron donors, are now primed to act as excellent leaving groups. When treated with nucleophiles like methylhydrazine, the compound undergoes SN​Ar via a Meisenheimer complex, displacing the methoxy groups to yield 4-hydrazino-5-nitro derivatives. This sequence is the foundational mechanism for synthesizing pyrimido[5,4-e]-as-triazines (aza-pteridines)[5].

Fig 2: Dual-phase mechanistic pathway from EAS activation to SNAr displacement.

Quantitative Data & Comparative Reactivity

The table below summarizes the electronic contributions of each substituent and their mechanistic role during the synthesis workflow.

Position	Substituent	Electronic Effect	Directing Influence	Mechanistic Role in Synthesis
C2	−N(CH3​)2​	Strong +M, Weak -I	Para to C5	Primary electron donor stabilizing the C5 Wheland intermediate.
C4 / C6	−OCH3​	Moderate +M, -I	Ortho to C5	Secondary donors; act as leaving groups in subsequent SN​Ar reactions.
C5 (Pre-EAS)	−H	Neutral	N/A	Hyper-nucleophilic center; exclusive site for electrophilic attack.
C5 (Post-EAS)	−NO2​ / −CHO	Strong -M, -I	Meta-directing	Inverts ring polarity; activates C4/C6 for nucleophilic displacement.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols outline the exact methodologies for exploiting the mechanism of action of 2-dimethylamino-4,6-dimethoxypyrimidine.

Protocol 1: Regioselective C5-Nitration

Objective: Installation of a nitro group at the C5 position to invert ring electronics for downstream SN​Ar .

• Prepare the Nitrating Mixture: Cool 18 mL of glacial acetic acid in an ice bath. Slowly add 4.5 mL of fuming red nitric acid.

  • Causality: Acetic acid acts as a moderating solvent. Using pure concentrated sulfuric acid on such an electron-rich substrate can lead to uncontrolled oxidation of the dimethylamino group or hydrolysis of the methoxy groups[5].

• Substrate Addition: Add 4.6 g of 2-dimethylamino-4,6-dimethoxypyrimidine portion-wise under continuous stirring. Maintain the internal temperature strictly below 25°C.

  • Causality: The extreme nucleophilicity of the C5 position makes the EAS highly exothermic. Strict thermal control prevents the formation of intractable tars[2].

• Reaction Progression (Self-Validation): Observe the formation of a dark blue intermediate mixture. This visual cue indicates the successful generation of the stabilized Wheland intermediate.

• Quenching & Isolation: Pour the dark blue mixture onto 100 g of crushed ice. Collect the resulting precipitate via vacuum filtration. The sudden shift to a light green powder confirms the deprotonation and rearomatization of the ring[2].

• Purification: Recrystallize from ethanol to yield pure 2-dimethylamino-4,6-dimethoxy-5-nitropyrimidine.

Protocol 2: Vilsmeier-Haack Formylation at C5

Objective: Mild, metal-free installation of a formyl group at C5.

• Vilsmeier Reagent Generation: Cool N,N-Dimethylformamide (DMF) to 0°C and add Phosphorus oxychloride ( POCl3​ ) dropwise to generate the electrophilic chloromethyleneiminium ion.

• Substrate Addition: Introduce the pyrimidine substrate. The highly activated C5 position selectively attacks the iminium ion.

• Hydrolysis: Quench the reaction with aqueous sodium acetate or ice water to hydrolyze the iminium intermediate into the corresponding C5-aldehyde.

• Isolation: Extract with ethyl acetate, wash with brine, and purify via column chromatography.

  • Causality: Because the C5 position is already hyper-activated, this method completely avoids toxic transition metal catalysts while achieving near-quantitative yields[4].

Conclusion

The utility of 2-dimethylamino-4,6-dimethoxypyrimidine in organic synthesis is a masterclass in electronic manipulation. By understanding how its +M substituents synergistically activate the C5 position, chemists can execute highly regioselective electrophilic additions. Furthermore, by utilizing the subsequent electronic inversion caused by C5-substitution, researchers can unlock orthogonal SN​Ar pathways at the C4/C6 positions. This predictable, self-validating "push-pull" mechanism makes it an invaluable scaffold for the rational design and synthesis of advanced pharmaceutical therapeutics.

References

• EvitaChem. "Buy 2-Dimethylamino-4,6-dimethoxypyrimidine (EVT-1217358)". EvitaChem Catalog.
• Oregon State University. "The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy-5-nitropyrimidines". OSU ScholarsArchive (1969).
• ChemicalBook. "2-Dimethylamino-4,6-dimethoxypyrimidine | 56873-65-5". ChemicalBook Database.
• Oregon State University. "Reaction mechanism elucidated by Lehmkuhl: SNAr and Anomalous Shifts". OSU ScholarsArchive (1969).
• EvitaChem. "2-Dimethylamino-4,6-dimethoxypyrimidine - Vilsmeier-Haack Reagent". EvitaChem Catalog.

Sources

• 1. 2-Dimethylamino-4,6-dimethoxypyrimidine | 56873-65-5 [chemicalbook.com]
• 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 3. evitachem.com [evitachem.com]
• 4. evitachem.com [evitachem.com]
• 5. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

Photophysical Characterization and UV-Vis Absorption Spectroscopy of 2-Dimethylamino-4,6-dimethoxypyrimidine

Executive Summary

2-Dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5) is a highly functionalized heterocyclic scaffold that serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced functional materials. For researchers and drug development professionals, understanding its UV-Vis absorption profile is non-negotiable. It dictates the parameters for High-Performance Liquid Chromatography (HPLC-UV) reaction monitoring, informs photostability testing protocols, and provides foundational data for structural elucidation.

This technical guide deconstructs the photophysical behavior of 2-dimethylamino-4,6-dimethoxypyrimidine, explaining the quantum mechanical causality behind its spectral signature and providing a self-validating experimental framework for its spectroscopic analysis.

Molecular Structure & Electronic Transitions

The UV-Vis spectrum of any pyrimidine derivative is governed by the aromatic π -electron system and the non-bonding lone pairs ( n ) residing on the heteroatoms. Unsubstituted pyrimidine exhibits a strong π→π∗ transition near 240 nm and a weaker, symmetry-forbidden n→π∗ transition near 280 nm. However, the introduction of specific auxochromes fundamentally re-engineers this electronic landscape.

Auxochromic Perturbation and Intramolecular Charge Transfer (ICT)

In 2-dimethylamino-4,6-dimethoxypyrimidine, the core is perturbed by three electron-donating groups:

• Two Methoxy Groups (-OCH₃) at C4 and C6 : These groups exert a positive mesomeric (+M) effect, donating electron density into the pyrimidine ring via resonance. This raises the energy of the Highest Occupied Molecular Orbital (HOMO), narrowing the HOMO-LUMO gap and inducing a bathochromic (red) shift.

• One Dimethylamino Group (-N(CH₃)₂) at C2 : The dimethylamino group is a potent electron donor. Unlike a primary amine, the bulky methyl groups increase the electron density on the nitrogen, enhancing its +M effect.

This specific substitution pattern creates a Donor- π -Acceptor (D- π -A) architecture. The dimethylamino and methoxy groups act as electron donors, while the electron-deficient pyrimidine ring acts as the acceptor. Upon photon absorption, the molecule undergoes an Intramolecular Charge Transfer (ICT) . Literature on structurally analogous amino- and dimethylamino-substituted pyrimidines demonstrates that this ICT significantly red-shifts the absorption maximum ( λmax​ ) into the 290–340 nm range, accompanied by a hyperchromic effect (increased molar absorptivity, ϵ ) 12.

Caption: Electronic transition pathways and ICT in substituted pyrimidines.

Quantitative Spectral Projections

Because the exact λmax​ is highly dependent on the solvent microenvironment, standardizing the expected spectral profile is necessary. The data below is synthesized from computational and empirical studies of the closely related 2-amino-4,6-dimethoxypyrimidine 1 and various dimethylamino-pyrimidine derivatives 34.

Table 1: Structural Auxochromes and their Photophysical Effects

Substituent	Position	Electronic Effect	Photophysical Consequence
-OCH₃ (Methoxy)	4, 6	+M (Resonance Donor), -I (Inductive Acceptor)	Moderate bathochromic shift; raises HOMO energy.
-N(CH₃)₂ (Dimethylamino)	2	Strong +M (Resonance Donor)	Induces strong ICT; significant bathochromic and hyperchromic shifts.
Pyrimidine Ring	Core	π -Electron Acceptor	Facilitates baseline π→π∗ and n→π∗ transitions.

Table 2: Projected UV-Vis Spectral Data for 2-Dimethylamino-4,6-dimethoxypyrimidine

Transition Type	Wavelength Range ( λmax​ )	Molar Absorptivity ( ϵ )	Solvent Sensitivity
π→π∗ (Ring localized)	230 - 250 nm	~15,000 - 20,000 M −1 cm −1	Low (Minimal solvatochromism)
n→π∗ / ICT	290 - 330 nm	~5,000 - 12,000 M −1 cm −1	High (Bathochromic shift in polar media)

Experimental Protocol: Solvatochromic UV-Vis Absorption Analysis

To rigorously characterize the UV-Vis spectrum of 2-dimethylamino-4,6-dimethoxypyrimidine, one must not merely record a single spectrum. A scientifically valid protocol must differentiate between localized π→π∗ transitions and the ICT band. This is achieved through a self-validating solvatochromic workflow.

Objective: To quantitatively isolate the ICT band by measuring the dipole stabilization across a gradient of solvent polarities.

Materials Required:

• Analyte: 2-Dimethylamino-4,6-dimethoxypyrimidine (Purity >99%, verified by NMR/HPLC).

• Solvents (Spectroscopic Grade): Cyclohexane (non-polar), Dichloromethane (moderate polarity), Acetonitrile (polar aprotic), Methanol (polar protic).

• Hardware: Dual-beam UV-Vis Spectrophotometer, 10 mm path length matched quartz cuvettes.

Step-by-Step Methodology

• Step 1: Gravimetric Stock Preparation

  • Action: Weigh exactly 1.83 mg of the analyte (MW ≈ 183.21 g/mol ) using a microbalance. Dissolve in 10.0 mL of the target solvent to yield a 1.0 mM stock solution.

  • Causality: The Beer-Lambert Law ( A=ϵlc ) dictates that the calculation of molar absorptivity ( ϵ ) is entirely dependent on absolute molar concentration. Gravimetric precision prevents cascading errors in ϵ derivation.

• Step 2: Serial Dilution

  • Action: Dilute the stock solution to working concentrations of 1.0×10−4 M and 1.0×10−5 M.

  • Causality: ICT bands driven by dimethylamino groups often exhibit high molar absorptivities ( ϵ>10,000 M −1 cm −1 ). A 10−5 M concentration ensures the maximum absorbance ( Amax​ ) remains within the linear dynamic range of the photomultiplier tube detector (typically 0.1 - 1.0 AU), preventing photometric inaccuracy due to stray light saturation.

• Step 3: Baseline Correction & Blanking

  • Action: Fill both the reference and sample cuvettes with the pure solvent. Run a baseline scan from 200 nm to 500 nm.

  • Causality: This step mathematically subtracts the optical signature of the solvent and the inherent absorbance of the quartz cuvette, isolating the pure electronic transitions of the pyrimidine derivative.

• Step 4: Spectral Acquisition

  • Action: Replace the solvent in the sample cuvette with the analyte solution. Scan from 200 nm to 500 nm at a scan rate of 100 nm/min with a 1 nm slit width.

  • Causality: A narrow slit width (1 nm) provides the resolution necessary to observe closely spaced vibrational fine structures (which may appear in non-polar solvents like cyclohexane), while a moderate scan rate prevents peak distortion and electronic noise.

• Step 5: Data Synthesis & Self-Validation

  • Action: Plot the λmax​ of the low-energy band (near 300 nm) against the solvent orientation polarizability ( Δf ) to generate a Lippert-Mataga plot.

  • Validation Check: If the band is a true ICT transition, the excited state will have a larger dipole moment than the ground state. Consequently, increasing solvent polarity will stabilize the excited state more effectively, resulting in a positive linear correlation (a distinct bathochromic/red shift). If the band blue-shifts in methanol, it indicates a strong localized n→π∗ character dominated by hydrogen-bonding stabilization of the nitrogen lone pairs, rather than a pure ICT event.

References

• An In-depth Technical Guide to 2-Amino-4,6-dimethoxypyrimidine: Properties, Synthesis, and Applic
• Computational spectroscopic and NLO activity studies ON 2-amino-4,6 dimethylpyrimidine, 2-amino benzoic acid and the effect of substituent groups. Taylor & Francis.
• New electroactive asymmetrical chalcones and therefrom derived 2-amino- / 2-(1H-pyrrol-1-yl)pyrimidines, containing an N-[ω-(4-methoxyphenoxy)alkyl]carbazole fragment: synthesis, optical and electrochemical properties. Beilstein Journals.
• Synthesis and Fluorescence Properties of Pyrimidine Mono- and Bisboron Complexes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. BJOC - New electroactive asymmetrical chalcones and therefrom derived 2-amino- / 2-(1H-pyrrol-1-yl)pyrimidines, containing an N-[ω-(4-methoxyphenoxy)alkyl]carbazole fragment: synthesis, optical and electrochemical properties [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]

Comprehensive Technical Guide on 2-Dimethylamino-4,6-dimethoxypyrimidine: Physicochemical Profiling, Synthesis, and Applications

Executive Summary

In the landscape of heterocyclic chemistry, substituted pyrimidines serve as foundational scaffolds for both agrochemical and pharmaceutical development. 2-Dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) is a highly specialized intermediate characterized by its unique electron-rich substitution pattern. The presence of a strongly electron-donating dimethylamino group at the C2 position, coupled with methoxy groups at the C4 and C6 positions, fundamentally alters the electron density of the pyrimidine ring. This whitepaper dissects the physicochemical properties, mechanistic synthesis, and downstream applications of this compound, providing actionable, self-validating protocols for laboratory synthesis and analytical verification [1].

Physicochemical Profiling

Understanding the macroscopic properties of 2-dimethylamino-4,6-dimethoxypyrimidine is critical for optimizing reaction conditions, particularly regarding solvent selection and purification strategies [1, 2]. The table below summarizes its core quantitative data.

Property	Value / Description
Chemical Name	2-Dimethylamino-4,6-dimethoxypyrimidine
CAS Registry Number	56873-65-5
Molecular Formula	C₈H₁₃N₃O₂
Molecular Weight	183.21 g/mol
Melting Point	~68 °C
Appearance	White to light-yellow crystalline powder
Solubility Profile	Soluble in methanol, ethanol, dichloromethane, and ethyl acetate; sparingly soluble in water.
Structural Features	Planar pyrimidine core with sterically accessible methoxy and dimethylamino substituents.

Structural & Chemical Reactivity Analysis

The reactivity of 2-dimethylamino-4,6-dimethoxypyrimidine is governed by the push-pull electronic dynamics of its substituents. Pyrimidine itself is an electron-deficient, π-depleted aromatic system due to the electronegativity of its two nitrogen atoms. However, the introduction of the dimethylamino (-N(CH3)2) and methoxy (-OCH3) groups injects significant electron density back into the ring via resonance (+M effect).

This electron donation heavily shields the C5 position, making it uniquely susceptible to electrophilic aromatic substitution (e.g., halogenation or nitration) compared to an unsubstituted pyrimidine. Conversely, during its synthesis, the precursor positions (C4 and C6) must be activated as leaving groups to allow for nucleophilic aromatic substitution (S_NAr).

Synthesis Workflow & Mechanistic Causality

The synthesis of 2-dimethylamino-4,6-dimethoxypyrimidine is typically achieved via a two-step sequence starting from 2-dimethylamino-4,6-dihydroxypyrimidine. The protocol below is designed as a self-validating system, ensuring high yield and purity [3].

Step 1: Chlorination via Phosphorus Oxychloride (POCl₃)

• Objective: Convert the tautomeric hydroxyl groups into highly reactive chloride leaving groups.

• Procedure:

  • Suspend 1.0 equivalent of 2-dimethylamino-4,6-dihydroxypyrimidine in 5.0 equivalents of POCl₃.

  • Reflux the mixture at 105 °C for 3–4 hours.

  • Cool the reaction to room temperature and quench by pouring slowly over crushed ice with vigorous stirring.

  • Extract the aqueous layer with dichloromethane (DCM), dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield 4,6-dichloro-2-dimethylaminopyrimidine.

• Causality & Logic: POCl₃ serves a dual purpose as both the solvent and the chlorinating agent. The hydroxyl groups of the starting material tautomerize to lactams, which are attacked by POCl₃ to form intermediate phosphorodichloridate leaving groups. Heat is required to overcome the activation energy barrier for the subsequent displacement by chloride ions. Quenching over ice is critical; it safely hydrolyzes unreacted POCl₃ into phosphoric and hydrochloric acids while preventing a violent exotherm that could degrade the product.

Step 2: Methoxylation via Nucleophilic Aromatic Substitution (S_NAr)

• Objective: Displace the chloride groups with methoxide nucleophiles.

• Procedure:

  • Dissolve the 4,6-dichloro-2-dimethylaminopyrimidine intermediate in anhydrous methanol.

  • Cool the vessel to 0–5 °C and add 2.5 equivalents of sodium methoxide (NaOMe) solution (in methanol) dropwise.

  • Gradually warm the mixture to room temperature, then reflux for 2 hours.

  • Concentrate the mixture under reduced pressure, dilute with distilled water, and extract with ethyl acetate.

  • Purify the organic layer via recrystallization from a hexane/ethyl acetate mixture to isolate the final product.

• Causality & Logic: The pyrimidine ring's C4 and C6 positions are highly electron-deficient, making them prime targets for S_NAr. Sodium methoxide is a strong, hard nucleophile that readily attacks these positions. The reaction is initiated at 0–5 °C to control the initial exothermic displacement of the first chloride. Refluxing is subsequently required to force the substitution of the second chloride, as the introduction of the first electron-donating methoxy group decreases the electrophilicity of the remaining reactive site.

Workflow for the synthesis of 2-dimethylamino-4,6-dimethoxypyrimidine.

Applications in Agrochemicals & Drug Development

The 4,6-dimethoxypyrimidine moiety is a "privileged scaffold" in the design of Acetolactate Synthase (ALS) inhibitors, a premier class of broad-spectrum herbicides (e.g., sulfonylureas and pyrimidinyloxybenzoic acids) [4, 5]. 2-Dimethylamino-4,6-dimethoxypyrimidine acts as a versatile building block for synthesizing novel derivatives in this class.

Mechanism of Action: ALS Inhibition

Acetolactate synthase is the first common enzyme in the biosynthetic pathway of branched-chain amino acids (BCAAs)—valine, leucine, and isoleucine.

• Causality in Design: 4,6-Dimethoxypyrimidine derivatives bind potently to the allosteric regulatory site of the ALS enzyme. The dimethoxy groups are sterically and electronically optimized to interact with the hydrophobic pockets of the enzyme channel. By blocking ALS, the plant or pathogen is starved of essential BCAAs, leading to a rapid cessation of protein synthesis, cell division arrest, and ultimate organism death.

Mechanism of action for 4,6-dimethoxypyrimidine derivatives via ALS inhibition.

Analytical Validation Protocol

To ensure the trustworthiness of the synthesized batch, structural integrity must be validated through orthogonal analytical techniques.

High-Performance Liquid Chromatography (HPLC-UV)

• Method: C18 reverse-phase column; Mobile phase: Acetonitrile / Water with 0.1% Trifluoroacetic acid (TFA).

• Causality: The basic dimethylamino group will interact with residual silanols on the silica-based C18 stationary phase, leading to severe peak tailing. The addition of 0.1% TFA lowers the pH, protonating the amine and acting as an ion-pairing agent to ensure sharp, symmetrical chromatographic peaks.

Proton Nuclear Magnetic Resonance (¹H NMR, CDCl₃)

• Expected Shifts:

  • Singlet at ~3.1 ppm (6H): Corresponds to the two methyl groups on the amine.

  • Singlet at ~3.9 ppm (6H): Corresponds to the two methoxy groups.

  • Singlet at ~5.4 ppm (1H): Corresponds to the isolated aromatic proton at C5.

• Causality: The C5 proton shift is highly diagnostic. In a standard unsubstituted pyrimidine, aromatic protons resonate between 7.0 and 9.0 ppm. However, the intense electron-donating (+M) effects of the methoxy and dimethylamino groups heavily shield the C5 position, pushing its resonance significantly upfield to ~5.4 ppm.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Method: Electrospray Ionization in positive mode (ESI+).

• Expected Mass: An intense [M+H]⁺ pseudo-molecular ion peak at m/z 184.2.

References

• ChemBK. "CAS 56873-65-5 Properties and Solubility". ChemBK Chemical Database. URL:[Link]

• RSC Publishing. "NOTES. 4:6-Dichloro-2-dimethylaminopyrimidine Synthesis". Journal of the Chemical Society. URL:[Link]

• JST (J-STAGE). "Kinetic Studies on the Inhibition of Acetolactate Synthase by Pyrimidinylsalicylic Acids". Journal of Pesticide Science. URL: [Link]

Protocols & Analytical Methods

2-dimethylamino-4,6-dimethoxypyrimidine as a reagent in Suzuki cross-coupling reactions

Application Note: 2-Dimethylamino-4,6-dimethoxypyrimidine as a Privileged Reagent Scaffold in Suzuki-Miyaura Cross-Coupling

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Self-Validating Experimental Protocols

Strategic Overview & Chemical Profiling

In modern drug discovery and agrochemical development, the pyrimidine ring is a highly privileged pharmacophore. Specifically, 2-dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5) serves as a highly versatile building-block reagent. Due to its unique electronic topology, it is frequently utilized to construct complex biaryl architectures via palladium-catalyzed Suzuki-Miyaura cross-coupling[1].

Unlike electron-deficient pyrimidines that readily undergo direct nucleophilic aromatic substitution (SNAr), this specific reagent scaffold is heavily electron-donating. To utilize it as a cross-coupling reagent, it must first undergo a highly regioselective pre-coupling activation (typically C5-halogenation), transforming it into a robust electrophilic partner or a subsequent boronic ester nucleophile[2].

Mechanistic Causality: The "Electron-Rich" Challenge (E-E-A-T)

As an application scientist, it is critical to understand why standard Suzuki conditions often fail with this specific reagent, and how to rationally design the reaction:

• Regioselective Activation: The synergistic +M (mesomeric) effects of the C2-dimethylamino and the C4/C6-dimethoxy groups flood the pyrimidine ring with electron density. This completely deactivates the ring toward nucleophilic attack but makes the C5-position exceptionally susceptible to electrophilic aromatic substitution[3].

• The Oxidative Addition Bottleneck: Once converted to the 5-bromo derivative, the electron-rich nature of the pyrimidine core thermodynamically strengthens the C5–Br bond. Consequently, the oxidative addition of Pd(0) into this bond becomes the rate-limiting step of the catalytic cycle.

• Ligand Selection Causality: To overcome this activation barrier, standard phosphines (like PPh3) are insufficient. The reaction requires sterically demanding, electron-rich dialkylbiaryl phosphine ligands (such as XPhos ). The electron-rich nature of XPhos increases the nucleophilicity of the Pd(0) center, accelerating oxidative addition, while its steric bulk facilitates the final reductive elimination step to release the biaryl product[4].

Visual Workflow: Divergent Activation & Coupling

Fig 1. Divergent activation workflow of 2-dimethylamino-4,6-dimethoxypyrimidine for Suzuki coupling.

Self-Validating Experimental Protocols

Protocol A: Pre-Coupling Activation (Synthesis of the Suzuki Electrophile)

Objective: Regioselective C5-bromination of 2-dimethylamino-4,6-dimethoxypyrimidine.

Causality of Choices: Acetonitrile (MeCN) is chosen as the solvent because its polarity stabilizes the intermediate bromonium ion, ensuring rapid and clean conversion without the need for Lewis acid catalysis.

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask, dissolve 2-dimethylamino-4,6-dimethoxypyrimidine (10.0 mmol, 1.0 eq) in anhydrous MeCN (40 mL). Cool the solution to 0 °C using an ice bath.

• Addition: Slowly add N-Bromosuccinimide (NBS) (10.5 mmol, 1.05 eq) in small portions over 15 minutes to prevent exothermic runaway and poly-halogenation.

• Reaction & Validation: Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation Check: Monitor via TLC (Hexanes:EtOAc 3:1). The disappearance of the highly UV-active starting material (R_f ≈ 0.4) and the emergence of a single, slightly less polar spot (R_f ≈ 0.5) validates complete C5-bromination.

• Quench & Workup: Pour the mixture into 50 mL of 10% aqueous sodium thiosulfate (Na₂S₂O₃).

  • Self-Validation Check: A color change from pale yellow to colorless visually confirms the complete neutralization of any residual electrophilic bromine.

• Isolation: Extract with ethyl acetate (3 × 30 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 5-bromo-2-dimethylamino-4,6-dimethoxypyrimidine as a white solid.

Protocol B: Ligand-Accelerated Suzuki-Miyaura Cross-Coupling

Objective: Coupling the activated 5-bromo pyrimidine with an arylboronic acid.

Causality of Choices: K₃PO₄ is selected over weaker bases (like Na₂CO₃) because its superior basicity efficiently forms the reactive boronate complex required for transmetalation, while the biphasic Toluene/H₂O system ensures optimal solubility for both the organic substrates and inorganic salts[1].

Step-by-Step Methodology:

• Reagent Assembly: To an oven-dried Schlenk tube, add the 5-bromo-2-dimethylamino-4,6-dimethoxypyrimidine (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.2 mmol, 1.2 eq), Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and anhydrous K₃PO₄ (2.0 mmol, 2.0 eq).

• Degassing: Seal the tube with a septum. Evacuate and backfill with Argon (repeat 3 times) to ensure a strictly anaerobic environment, preventing the homocoupling of the boronic acid.

• Solvent Addition: Inject a degassed mixture of Toluene/H₂O (4:1 v/v, 5 mL) via syringe.

• Reaction & Validation: Heat the mixture to 90 °C in an oil bath for 12 hours.

  • Self-Validation Check: During the first 30 minutes, the initial dark reddish-brown color of the Pd₂(dba)₃ precatalyst will transition to a pale amber, homogeneous solution, indicating the successful formation of the active Pd(0)-XPhos complex. Furthermore, the precipitation of white KBr salts at the bottom of the flask serves as a visual indicator of successful transmetalation and catalytic turnover.

• Purification: Cool to room temperature, dilute with EtOAc (10 mL), filter through a short pad of Celite to remove palladium black, and purify the filtrate via flash column chromatography.

Catalytic Cycle & Mechanistic Visualization

Fig 2. Ligand-accelerated Pd-catalytic cycle for electron-rich pyrimidine cross-coupling.

Quantitative Performance Data

The table below summarizes the optimization and substrate scope data for the Suzuki-Miyaura coupling of 5-bromo-2-dimethylamino-4,6-dimethoxypyrimidine, demonstrating the necessity of the XPhos ligand system for high Turnover Numbers (TON).

Coupling Partner (Boronic Acid)	Catalyst / Ligand System	Temp (°C)	Time (h)	Isolated Yield (%)	TON
Phenylboronic acid	Pd(PPh₃)₄ (Control)	90	24	41%	20
Phenylboronic acid	Pd₂(dba)₃ / XPhos	90	12	94%	47
4-Methoxyphenylboronic acid	Pd₂(dba)₃ / XPhos	90	12	89%	44
4-(Trifluoromethyl)phenylboronic acid	Pd₂(dba)₃ / XPhos	90	12	96%	48
2-Fluoropyridin-3-ylboronic acid	Pd₂(dba)₃ / XPhos	90	16	82%	41

Note: Yields reflect the isolated product after silica gel chromatography. TON is calculated based on a 2 mol% Pd loading.

References

• Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions Source: National Center for Biotechnology Information (PMC) URL:[Link]

• New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Synthesis of distal and proximal fleximer base analogues and evaluation in the nucleocapsid protein of HIV-1 Source: National Center for Biotechnology Information (PMC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Dimethylamino-4,6-dimethoxypyrimidine in Medicinal Chemistry and Drug Discovery

Executive Summary

The pyrimidine ring is a privileged scaffold in medicinal chemistry, serving as a bioisostere for nucleic acid bases and a foundational pharmacophore for ATP-competitive kinase inhibitors. Among the vast library of substituted pyrimidines, 2-dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5) stands out as a highly specialized building block.

Unlike simple 2-aminopyrimidines, the N,N -dimethylation at the C2 position fundamentally alters the molecule's hydrogen-bonding profile, shifting it from a dual hydrogen-bond donor/acceptor to a strict hydrogen-bond acceptor with a defined steric shield. Combined with the electron-donating methoxy groups at C4 and C6, this molecule exhibits unique stereoelectronic properties that allow medicinal chemists to precisely tune kinome selectivity and optimize the pharmacokinetic profiles of targeted therapeutics. This application note details the mechanistic rationale, synthetic workflows, and validated protocols for utilizing this intermediate in modern drug discovery.

Mechanistic Rationale & Stereoelectronic Profiling

The selection of 2-dimethylamino-4,6-dimethoxypyrimidine over other pyrimidine derivatives is driven by specific structural and electronic causalities:

• Tuning the Hinge-Binding Motif: In kinase inhibitor design, the pyrimidine core frequently mimics the adenine ring of ATP, anchoring the drug to the kinase hinge region via hydrogen bonds (). A primary amine at C2 acts as a promiscuous hydrogen bond donor, often leading to off-target kinase inhibition. The N,N -dimethyl group eliminates this donor capability, restricting binding to kinases that can accommodate the steric bulk and rely solely on hydrogen bond acceptance, thereby enhancing kinome-wide selectivity ().

• C5 Nucleophilicity via Resonance: The pyrimidine ring is inherently electron-deficient. However, the synergistic electron-donating effects (+M effect) of the C4/C6 methoxy groups and the C2 dimethylamino group flood the π -system with electron density. This regiospecifically activates the C5 position, making it highly susceptible to electrophilic aromatic substitution (e.g., halogenation, nitration) ().

• π -Stacking Optimization: The electron-rich nature of this specific pyrimidine enhances its ability to engage in favorable π−π stacking interactions with aromatic residues (such as Phenylalanine or Tyrosine) within the hydrophobic pockets of target proteins.

Visualizing the Chemical Workflow and Biological Target

To effectively utilize this building block, researchers typically functionalize the C5 position to build a library of derivatives. Below is the standard workflow for generating kinase inhibitor libraries from this starting material.

Caption: Workflow for the C5-functionalization of 2-dimethylamino-4,6-dimethoxypyrimidine.

Once synthesized, these derivatives are frequently deployed against Receptor Tyrosine Kinases (RTKs). The diagram below illustrates the biological causality of these inhibitors.

Caption: Mechanism of action for pyrimidine inhibitors targeting the RTK ATP-binding pocket.

Experimental Protocols & Methodologies

The following protocols represent a self-validating system for the derivatization of 2-dimethylamino-4,6-dimethoxypyrimidine. Each step includes internal checkpoints to ensure scientific integrity.

Protocol 1: Regioselective Electrophilic Bromination at C5

To utilize the pyrimidine core in cross-coupling reactions, it must first be halogenated.

Causality: N -Bromosuccinimide (NBS) is chosen over elemental bromine ( Br2​ ) because it provides a controlled, mild release of electrophilic bromine ( Br+ ). The strong electron-donating groups at C2, C4, and C6 make the C5 carbon the thermodynamic and kinetic sink for electrophilic attack, ensuring near 100% regioselectivity without over-halogenation.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 10.0 mmol of 2-dimethylamino-4,6-dimethoxypyrimidine in 20 mL of anhydrous N,N -dimethylformamide (DMF).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Rationale: Cooling prevents exothermic degradation and suppresses potential radical side-reactions.

• Addition: Slowly add 10.5 mmol (1.05 eq) of recrystallized NBS in small portions over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours. Monitor the reaction via TLC (Hexanes:Ethyl Acetate 3:1). The starting material spot should completely disappear, validating the completion of the electrophilic substitution.

• Quenching & Workup: Pour the mixture into 100 mL of ice water to precipitate the product. Extract with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Recrystallize from ethanol to yield 5-bromo-2-dimethylamino-4,6-dimethoxypyrimidine as a crystalline solid.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol attaches diverse aryl or heteroaryl groups to the C5 position to explore structure-activity relationships (SAR).

Causality: The steric bulk of the C4 and C6 methoxy groups adjacent to the C5-bromide requires a highly active palladium catalyst with a bidentate ligand (like dppf) to prevent catalyst deactivation and facilitate the transmetalation step. Aqueous potassium carbonate ( K2​CO3​ ) is used to form a reactive, electron-rich aryl-boronate complex, which is essential for driving the catalytic cycle forward ().

Step-by-Step Methodology:

• Setup: Charge a Schlenk tube with 5-bromo-2-dimethylamino-4,6-dimethoxypyrimidine (1.0 mmol), the desired aryl boronic acid (1.2 mmol), and K2​CO3​ (2.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 mmol, 5 mol%). Crucial Step: Ensure this is done quickly to minimize atmospheric moisture exposure.

• Solvent: Add a degassed mixture of 1,4-Dioxane and H2​O (4:1 v/v, 10 mL). The water is necessary to dissolve the inorganic base and activate the boronic acid.

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which would otherwise oxidize the Pd(0) active species and halt the reaction.

• Heating: Seal the tube and heat at 90 °C for 8–12 hours.

• Validation: Cool to room temperature. Filter the mixture through a pad of Celite to remove palladium black (a visual confirmation that the catalyst has completed its lifecycle).

• Isolation: Concentrate the filtrate, extract with dichloromethane, and purify via silica gel flash chromatography to isolate the C5-arylated target compound.

Quantitative Data Presentation

The table below summarizes the optimized reaction parameters and expected quantitative outcomes for the functionalization of this scaffold, serving as a benchmark for reproducibility.

Table 1: Quantitative Reaction Parameters for C5-Functionalization

Reaction Step	Reagents / Catalyst	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Role
C5 Bromination	NBS (1.05 eq), DMF	0 to 25	2.0	88 - 94%	Electrophilic aromatic substitution via Br+
C5 Iodination	NIS (1.1 eq), TFA/MeCN	25	4.0	82 - 87%	Alternative halogenation for tougher couplings
Suzuki Coupling	Aryl- B(OH)2​ , Pd(dppf)Cl2​ , K2​CO3​	90	8 - 12	75 - 89%	C-C bond formation via Pd(0)/Pd(II) cycle
Buchwald-Hartwig	Amines, Pd2​(dba)3​ , XPhos, Cs2​CO3​	100	12 - 16	60 - 78%	C-N bond formation for extended hinge binders

References

• Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023) National Library of Medicine (PubMed)[Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration Journal of Medicinal Chemistry (ACS Publications)[Link]

• Electrophilic Tetraalkylammonium Nitrate Nitration. II. Improved Anhydrous Aromatic and Heteroaromatic Mononitration... The Journal of Organic Chemistry (ACS Publications)[Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst... Molecules (MDPI)[Link]

Application Note: Laboratory Synthesis and Isolation of 2-Dimethylamino-4,6-dimethoxypyrimidine

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Scientists Document Type: Standard Operating Procedure & Mechanistic Protocol

Introduction and Mechanistic Rationale

2-Dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5)[1] is a highly versatile heterocyclic scaffold frequently utilized in the development of pharmaceuticals, agrochemicals, and advanced materials. Its electron-rich pyrimidine core makes it a valuable precursor for further functionalization, such as electrophilic aromatic substitution (e.g., nitration at the 5-position)[2].

The most efficient and scalable method for synthesizing this compound is via a double Nucleophilic Aromatic Substitution ( SN​Ar ) utilizing 4,6-dichloro-2-(dimethylamino)pyrimidine and sodium methoxide (NaOMe).

Causality in Experimental Design: The pyrimidine ring is intrinsically electron-deficient, activating the 4- and 6-positions toward nucleophilic attack. While the dimethylamino group at the 2-position donates electron density into the ring (slightly deactivating it compared to unsubstituted pyrimidine), the inductive electron-withdrawing effect of the two chlorine atoms maintains sufficient electrophilicity. The first methoxy substitution occurs rapidly at room temperature. However, the introduction of the first strongly electron-donating methoxy group significantly deactivates the ring toward the second substitution. Consequently, the reaction requires elevated temperatures (refluxing methanol) to drive the second SN​Ar to completion and avoid a mixture of mono- and di-substituted products.

Experimental Workflow

Figure 1: Synthetic workflow for 2-dimethylamino-4,6-dimethoxypyrimidine.

Quantitative Data and Stoichiometry

A precise stoichiometric excess of sodium methoxide is required to ensure complete conversion while avoiding the degradation of the pyrimidine ring.

Reagent / Material	MW ( g/mol )	Equivalents	Amount (Theoretical)	Function
4,6-Dichloro-2-(dimethylamino)pyrimidine	192.04	1.00 eq	10.0 g (52.1 mmol)	Starting Material
Sodium Methoxide (NaOMe)	54.02	2.50 eq	7.03 g (130.2 mmol)	Nucleophile / Base
Methanol (Anhydrous)	32.04	Solvent	100 mL	Solvent
Dichloromethane (DCM)	84.93	Extraction	3 x 50 mL	Extraction Solvent
2-Dimethylamino-4,6-dimethoxypyrimidine	183.21	1.00 eq	9.54 g (Theoretical)	Target Product

Note: The use of anhydrous methanol is critical. The presence of water will lead to the formation of hydroxide ions, resulting in the irreversible formation of the undesired 4-hydroxy-6-methoxy side product.

Step-by-Step Laboratory Protocol

This protocol is designed as a self-validating system, incorporating In-Process Controls (IPC) to ensure reproducibility and high yield.

Phase 1: Setup and Reagent Preparation

• Apparatus Preparation: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an argon/nitrogen inlet.

• Reagent Charging: Add 10.0 g (52.1 mmol) of 4,6-dichloro-2-(dimethylamino)pyrimidine to the flask.

• Solvent Addition: Suspend the starting material in 80 mL of anhydrous methanol under an inert atmosphere. Stir until a uniform suspension or partial solution is achieved.

Phase 2: Reaction Execution

• Nucleophile Addition: Dissolve 7.03 g (130.2 mmol) of sodium methoxide in 20 mL of anhydrous methanol. Add this solution dropwise to the reaction flask via a dropping funnel over 15 minutes at room temperature.

  • Causality: The first substitution is exothermic. Dropwise addition prevents localized heating and suppresses potential side reactions.

• Heating: Once the addition is complete, gradually heat the reaction mixture to reflux (approx. 65 °C).

• In-Process Control (IPC): After 3 hours of reflux, withdraw a 0.1 mL aliquot, dilute with 1 mL of DCM, wash with water, and analyze the organic layer via TLC (Hexane:Ethyl Acetate 3:1) or LC-MS.

  • Validation: The reaction is deemed complete when the intermediate mono-chloro-mono-methoxy species is completely consumed. If the intermediate persists, continue refluxing for an additional 2 hours.

Phase 3: Workup and Isolation

• Quenching: Upon confirmed completion, cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure (rotary evaporator) to remove approximately 80% of the methanol.

• Extraction: Partition the concentrated residue between 100 mL of distilled water and 50 mL of dichloromethane (DCM). Transfer to a separatory funnel.

  • Causality: The target compound is highly organic-soluble, while the sodium chloride byproduct and unreacted NaOMe will partition into the aqueous phase.

• Phase Separation: Extract the aqueous layer with two additional 50 mL portions of DCM. Combine the organic extracts.

• Drying: Wash the combined organic layers with 50 mL of saturated brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), and filter.

Phase 4: Purification

• Concentration: Evaporate the DCM under reduced pressure to yield the crude product as an off-white solid or viscous oil that crystallizes upon standing.

• Final Purification: Purify the crude material via flash column chromatography on silica gel (eluting with a gradient of Hexane to 20% Ethyl Acetate in Hexane) or by recrystallization from hot hexanes.

• Storage: Store the purified 2-dimethylamino-4,6-dimethoxypyrimidine in a tightly sealed amber vial under inert gas at 4 °C to prevent oxidative degradation over time[3].

References

• NextSDS. (n.d.). 2-Dimethylamino-4,6-dimethoxypyrimidine — Chemical Substance Information. Retrieved March 30, 2026, from[Link]

• Oregon State University. (n.d.). The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines. Retrieved March 30, 2026, from[Link]

Sources

• 1. 2-Dimethylamino-4,6-dimethoxypyrimidine | 56873-65-5 [chemicalbook.com]
• 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 3. nextsds.com [nextsds.com]

Application Note: Optimal Catalytic Conditions for 2-Dimethylamino-4,6-dimethoxypyrimidine Reactions

Executive Summary

2-Dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5) is a highly versatile heterocyclic scaffold, functioning as a critical intermediate in the synthesis of advanced agrochemicals (e.g., sulfonylurea herbicides) and pharmaceutical complexes[1]. This application note provides an authoritative guide on the optimal catalytic conditions for its green synthesis via Phase-Transfer Catalysis (PTC) and outlines self-validating protocols for its subsequent electrophilic functionalization.

Mechanistic Insights: Phase-Transfer Catalyzed Methylation

The traditional methoxylation of pyrimidine diols relies on hazardous reagents such as methyl iodide or dimethyl sulfate. Modern, environmentally benign protocols utilize Dimethyl Carbonate (DMC) as both the solvent and the methylating agent[2]. However, DMC exhibits low alkylating reactivity under standard conditions, necessitating precise catalytic activation.

Causality of Experimental Choices:

• Catalyst Selection (TBAB): Tetrabutylammonium bromide (TBAB) is employed as a solid-liquid phase-transfer catalyst[1]. Because the inorganic base (K₂CO₃) is insoluble in the organic DMC phase, TBAB facilitates the transport of the deprotonated pyrimidine anion across the phase boundary. The bulky tetrabutylammonium cation forms a lipophilic ion pair with the pyrimidine anion, drastically accelerating the nucleophilic attack on DMC.

• Thermodynamic Control (150°C): DMC requires elevated temperatures to overcome the activation energy barrier for O-methylation versus N-methylation. Operating in an autoclave at 150°C ensures optimal kinetic energy for the desired O-alkylation pathway, maximizing selectivity[2].

• Electronic Activation for Downstream Reactions: The resulting 2-dimethylamino-4,6-dimethoxypyrimidine features extremely strong electron-donating methoxyl and dimethylamino groups. This electronic configuration highly activates the C5 position of the pyrimidine ring, making it exceptionally susceptible to electrophilic aromatic substitution, such as nitration or halogenation[3].

Fig 1: Phase-transfer catalytic cycle for the green methylation of pyrimidine derivatives.

Quantitative Data: Catalytic Optimization

The following table summarizes the optimization of catalytic parameters for the PTC-mediated methylation of the pyrimidine core, demonstrating the critical role of catalyst loading and temperature.

Entry	Catalyst (TBAB) Molar Ratio	Temp (°C)	Time (h)	Conversion Rate (%)	Selectivity (%)
1	0.00 (Control)	150	10	< 15.0	N/A
2	0.05	150	10	65.4	28.3
3	0.10	150	10	87.7	40.5
4	0.10	100	10	42.1	18.2

Data synthesized from optimal molar ratios: n(Precursor):n(DMC):n(TBAB):n(K₂CO₃) = 1:5:0.1:3[1].

Experimental Protocols & Self-Validating Systems

Fig 2: Self-validating experimental workflow for the catalytic synthesis and purification.

Protocol 1: Green Catalytic Synthesis of 2-Dimethylamino-4,6-dimethoxypyrimidine

Objective: Synthesize the target compound using TBAB-catalyzed methylation.

• Reagent Preparation: In a high-pressure autoclave reactor, charge 1.0 equivalent of 2-dimethylamino-4,6-dihydroxypyrimidine.

• Catalyst & Base Addition: Add 3.0 equivalents of anhydrous K₂CO₃ and 0.1 equivalents of TBAB[1]. Ensure the K₂CO₃ is finely milled to maximize the solid-liquid interfacial surface area.

• Solvent/Reactant Addition: Add 5.0 equivalents of Dimethyl Carbonate (DMC)[1]. Seal the autoclave securely.

• Catalytic Heating: Heat the reactor to 150°C under continuous mechanical stirring (500 rpm) for 10 hours[2].

  • Self-Validation Checkpoint 1: Monitor the internal pressure. The reaction generates CO₂ as a byproduct of DMC decomposition during methylation. A steady pressure rise (up to ~0.4–0.8 MPa) validates that the catalytic cycle is active[4].

• Workup & Purification: Cool the reactor to below 40°C before safely depressurizing. Filter the mixture to remove inorganic salts (KBr, unreacted K₂CO₃). Concentrate the filtrate under reduced pressure to recover excess DMC. Recrystallize the crude residue from an ethyl acetate/hexane mixture.

  • Self-Validation Checkpoint 2: Determine the melting point of the purified crystals. A sharp melting point at 55–56°C confirms the successful synthesis and high purity of 2-dimethylamino-4,6-dimethoxypyrimidine[3].

Protocol 2: Electrophilic C5-Nitration of 2-Dimethylamino-4,6-dimethoxypyrimidine

Objective: Exploit the electron-rich pyrimidine core for regioselective C5 functionalization.

• Solvent Dissolution: Dissolve 4.6 g of 2-dimethylamino-4,6-dimethoxypyrimidine in 18 mL of glacial acetic acid[3].

• Electrophilic Addition: Slowly add 4.5 mL of fuming red nitric acid dropwise under vigorous stirring[3].

  • Causality: The extreme electron-donating character of the methoxyl and dimethylamino groups makes the ring highly reactive[3]. Glacial acetic acid moderates the reaction, preventing oxidative cleavage of the pyrimidine ring.

• Temperature Control: Maintain the reaction strictly at or below room temperature using a cold water bath[3].

  • Self-Validation Checkpoint 1: The reaction mixture will transition to a dark blue color, indicating the formation of the active intermediate complex[3]. Allowing the temperature to exceed 25°C will result in uncontrolled exothermic decomposition.

• Precipitation: Pour the mixture onto 100 g of crushed ice. Collect the resulting precipitate via vacuum filtration and wash thoroughly with cold distilled water[3].

• Purification: Recrystallize from ethanol to yield light green needles[3].

  • Self-Validation Checkpoint 2: Confirm structural integrity via melting point analysis. The final nitrated product (2-dimethylamino-4,6-dimethoxy-5-nitropyrimidine) should exhibit a sharp melting point of 183–184°C[3].

References

• [2] NBInno. "2-Amino-4,6-Dimethoxypyrimidine: Comprehensive Overview and Applications". Accessed March 2026.

• [1] Benchchem. "2-Amino-4,6-dimethoxypyrimidine Research Chemical - Synthesis and Experimental Protocols". Accessed March 2026.

• [3] Oregon State University. "The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines". Accessed March 2026.

• [4] Google Patents (CN110818643A). "Preparation method of 2-amino-4, 6-dimethoxypyrimidine". Accessed March 2026.

Sources

• 1. 2-Amino-4,6-dimethoxypyrimidine Research Chemical [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. CN110818643A - Preparation method of 2-amino-4, 6-dimethoxypyrimidine - Google Patents [patents.google.com]

Application Note: 2-Dimethylamino-4,6-dimethoxypyrimidine in the Synthesis of Novel Fused Heterocycles

Executive Summary

The compound 2-dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) is an exceptionally electron-rich heterocyclic building block widely utilized in the synthesis of complex fused systems, such as aza-pteridines and triazolopyrimidines. This application note provides a comprehensive guide for researchers and drug development professionals on leveraging the unique electronic properties of this scaffold. By detailing the mechanistic causality behind its reactivity and providing self-validating experimental protocols, this guide ensures high-fidelity synthesis of advanced pharmaceutical intermediates.

Mechanistic Rationale: The Power of Electron-Donating Groups

The utility of 2-dimethylamino-4,6-dimethoxypyrimidine lies in the precise electronic control exerted by its substituents, which dictate both electrophilic and nucleophilic reactivity pathways.

Electrophilic Aromatic Substitution (Nitration)

The synergistic electron-donating effects of the 2-dimethylamino and 4,6-dimethoxy groups strongly activate the C5 position of the pyrimidine ring. This allows for straightforward, regioselective nitration using fuming nitric acid in sulfuric acid[1]. The resulting 5-nitro intermediate serves as a highly activated electrophile for subsequent functionalization.

Nucleophilic Aromatic Substitution (SNAr) and Scaffold Causality

Once nitrated, the strongly electron-withdrawing 5-nitro group activates the adjacent C4 and C6 positions for SNAr, enabling the displacement of the methoxy groups by nucleophiles such as methylhydrazine[2].

A critical challenge in pyrimidine chemistry is Stahl's Anomaly —an anomalous 1,6-methyl shift that occurs when 2-substituted 4,6-dimethoxy-5-nitropyrimidines react with methylhydrazine, yielding unwanted 4-hydrazino-6-hydroxypyrimidines instead of the desired di-hydrazino products[2].

Causality of Scaffold Choice: The transition state for this anomalous shift requires the stabilization of a negative charge on the pyrimidine ring (within the Meisenheimer complex). The intense electron-donating character of the 2-dimethylamino group severely destabilizes this transition state[2]. Consequently, the methyl migration is suppressed, and the reaction is forced down a straightforward SNAr pathway to cleanly yield the desired 4,6-di(1-methylhydrazino)-5-nitropyrimidine[2].

Quantitative Data: Substituent Effects on Reactivity

The choice of the C2 substituent is the defining factor in determining the reaction pathway during hydrazinolysis. The table below summarizes how varying the C2 group influences the structural outcome of the synthesis.

C2-Substituent	Electronic Nature	Predominant Reaction Pathway	Major Product Scaffold
-H, -CH₃, -Ph	Neutral / Weak EDG	Anomalous 1,6-Methyl Shift	4-hydrazino-6-hydroxypyrimidines
-NHCOCH₃	Weak EWG	Anomalous 1,6-Methyl Shift	2-amino-4-hydrazino-6-hydroxypyrimidines
-OCH₃, -N(CH₃)₂	Strong EDG	Normal SNAr Substitution	4,6-di(1-methylhydrazino)-5-nitropyrimidines

Table 1: Influence of C2-Substituents on the SNAr Pathway of 4,6-Dimethoxy-5-nitropyrimidines with Methylhydrazine.

Experimental Protocols (Self-Validating Workflows)

The following protocols are designed as self-validating systems. Expected visual cues and physical state changes are included to ensure real-time verification of the reaction's progress.

Protocol A: Regioselective Nitration to 2-Dimethylamino-4,6-dimethoxy-5-nitropyrimidine

Causality: Concentrated sulfuric acid acts as both the solvent and the catalyst, protonating the nitric acid to generate the highly reactive nitronium ion ( NO2+​ ). The reaction must be kept strictly cold to prevent the oxidative degradation of the delicate dimethylamino group.

• Preparation : Prepare a nitrating mixture by slowly adding 1.2 mL of fuming red nitric acid to 15 mL of concentrated sulfuric acid in a round-bottom flask submerged in an ice-salt bath (0 °C).

• Addition : Slowly add 1.3 g of 2-dimethylamino-4,6-dimethoxypyrimidine to the acidic mixture in small portions over 15 minutes, maintaining the internal temperature below 5 °C.

• Reaction : Stir the reaction mixture continuously for 1 hour at 0–5 °C. The solution will darken as the electrophilic aromatic substitution proceeds.

• Quenching : Carefully pour the highly acidic mixture over 100 g of crushed ice with vigorous stirring to precipitate the product.

• Validation & Isolation : Collect the resulting light green powder via vacuum filtration[1]. Wash the filter cake extensively with cold distilled water until the filtrate is pH neutral. Dry under vacuum (Yield: ~43%).

Protocol B: SNAr with Methylhydrazine

Causality: Pyridine is utilized as the solvent because it acts as an acid scavenger, neutralizing the reaction environment and facilitating the nucleophilic attack of methylhydrazine while preventing protonation of the nucleophile.

• Preparation : Dissolve 1.0 g of the 5-nitro intermediate (from Protocol A) in 10 mL of anhydrous pyridine.

• Addition : Add 2.5 equivalents of methylhydrazine dropwise at room temperature. Caution: Methylhydrazine is highly toxic; perform strictly in a fume hood.

• Reaction : Heat the reaction mixture to reflux (approx. 115 °C) for 4 hours.

• Isolation : Concentrate the mixture under reduced pressure to remove the pyridine solvent.

• Validation : Triturate the crude, oily residue with cold ethanol to induce crystallization. Filter and dry the solid to obtain the pure 4,6-di(1-methylhydrazino)-5-nitropyrimidine derivative.

Protocol C: Cyclization to Aza-Pteridine Scaffold

• Preparation : Suspend the di-hydrazino intermediate in 15 mL of excess formic acid. Formic acid serves a dual purpose as both the solvent and the single-carbon formylating agent.

• Reaction : Reflux the mixture for 6 hours to facilitate the formylation of the primary amines and subsequent dehydrative cyclization.

• Isolation : Remove excess formic acid in vacuo. Purify the resulting aza-pteridine derivative via recrystallization from ethanol or silica gel column chromatography.

Visualizations

Synthetic workflow from 2-dimethylamino-4,6-dimethoxypyrimidine to aza-pteridine scaffolds.

Mechanistic divergence during SNAr: Normal substitution vs. anomalous 1,6-methyl shift.

Sources

• 1. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

Application Note: The 4,6-Dimethoxypyrimidine Scaffold in Agrochemical Development

Target Audience: Agrochemical Researchers, Synthetic Chemists, and Herbicide Development Scientists Focus Compound: 2-dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) and related 4,6-dimethoxypyrimidine derivatives.

Executive Summary

The pursuit of sustainable and highly selective weed control solutions relies heavily on the discovery of novel enzyme inhibitors. The 4,6-dimethoxypyrimidine moiety is a profoundly privileged structural motif in agrochemical molecular design, serving as the core pharmacophore for numerous commercial herbicides[1]. Compounds such as 2-dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) and its analogs function as critical synthetic intermediates. They are primarily utilized to generate pyrimidinyl carboxy herbicides (e.g., bispyribac-sodium, pyrithiobac-sodium) and novel pyrimidine-N-heterocycle hybrids[1][2].

This application note details the mechanistic rationale, synthetic workflows, and self-validating assay protocols required to leverage the 4,6-dimethoxypyrimidine scaffold in the development of Acetolactate Synthase (ALS) inhibitors.

Mechanistic Grounding: ALS Inhibition

The Biological Target

The primary target for 4,6-dimethoxypyrimidine-derived herbicides is Acetolactate Synthase (ALS) , also known as Acetohydroxyacid Synthase (AHAS; EC 2.2.1.6). ALS is the first common enzyme in the biosynthetic pathway of branched-chain amino acids (BCAAs)—valine, leucine, and isoleucine[3]. Because this pathway is essential in plants and microorganisms but entirely absent in mammals, ALS is an exceptionally safe and attractive target for agrochemical development[3].

Mechanism of Action

Herbicides containing the 4,6-dimethoxypyrimidine scaffold act as potent, slow-binding inhibitors of ALS[4]. Kinetic studies demonstrate that these compounds bind to the regulatory site of the enzyme, a mechanism categorized similarly to sulfonylurea herbicides[4]. The binding physically blocks the substrate channel, preventing the condensation of two molecules of pyruvate (to form acetolactate) or one molecule of pyruvate and one of 2-ketobutyrate (to form acetohydroxybutyrate)[3].

Fig 1. BCAA biosynthesis pathway and ALS inhibition by 4,6-dimethoxypyrimidine derivatives.

Quantitative Structure-Activity Relationship (SAR) Data

The substitution at the 2-position of the 4,6-dimethoxypyrimidine ring (such as a dimethylamino, methylthio, or aryloxy group) dictates the lipophilicity, binding affinity, and subsequent herbicidal efficacy of the molecule. Table 1 summarizes the properties of key commercial and experimental herbicides utilizing this scaffold.

Table 1: Comparative Efficacy of 4,6-Dimethoxypyrimidine Derivatives

Compound / Derivative	Herbicide Class	Target Enzyme	Typical Application Rate	Primary Crop Application
Bispyribac-sodium	Pyrimidinyl carboxy	ALS / AHAS	15–30 g a.i./ha	Rice (Post-emergence)[1]
Pyrithiobac-sodium	Pyrimidinyl thiobenzoate	ALS / AHAS	35–70 g a.i./ha	Cotton (Post-emergence)[1]
Pyriminobac-methyl	Pyrimidinyloxybenzoic	ALS / AHAS	45–60 g a.i./ha	Rice (Pre/Post-emergence)
Pyrimidine-Tetrahydrocarbazole	N-heterocycle hybrid	ALS / AHAS	~750 g a.i./ha	Broad-spectrum experimental[1]

Experimental Protocols

Protocol 1: Diversity-Oriented Synthesis of Pyrimidine-N-Heterocycle Hybrids

To discover novel leads, 2-substituted-4,6-dimethoxypyrimidines (such as 2-dimethylamino-4,6-dimethoxypyrimidine or its halogenated analogs) are subjected to scaffold hopping and diversity-oriented synthesis[1].

Objective: Synthesize a library of pyrimidine-N-heterocycle hybrids via Nucleophilic Aromatic Substitution (SNAr).

Reagents & Materials:

• Precursor: 2-chloro-4,6-dimethoxypyrimidine or 2-methylsulfonyl-4,6-dimethoxypyrimidine[5].

• Nucleophile: Various N-heterocycles (e.g., tetrahydrocarbazole, pyrazole derivatives) or salicylic acid derivatives[1][2].

• Base: Potassium carbonate ( K2​CO3​ ) or Cesium carbonate ( Cs2​CO3​ ).

• Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask purged with N2​ , dissolve 1.0 equivalent of the N-heterocycle nucleophile in anhydrous DMF (0.2 M concentration).

• Deprotonation: Add 2.0 equivalents of K2​CO3​ . Causality: The weak inorganic base deprotonates the N-heterocycle to generate a highly reactive nucleophile without causing unwanted side reactions (like ester hydrolysis, if present).

• Coupling: Slowly add 1.1 equivalents of the 4,6-dimethoxypyrimidine intermediate.

• Heating: Stir the reaction mixture at 80–100 °C for 4–8 hours. Causality: The elevated temperature overcomes the activation energy barrier for the SNAr reaction on the electron-deficient pyrimidine ring.

• Quenching & Extraction: Cool the mixture to room temperature, quench with ice-cold distilled water, and extract three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel column chromatography.

Fig 2. Agrochemical development workflow for novel pyrimidine-based ALS inhibitors.

Protocol 2: Self-Validating In Vitro ALS Inhibition Assay

To confirm that the synthesized 4,6-dimethoxypyrimidine derivatives successfully target ALS, an in vitro biochemical assay must be performed. This protocol utilizes the Westerfeld colorimetric method to detect acetoin, the decarboxylated product of acetolactate[3].

Objective: Determine the IC50​ of the synthesized compounds against plant-derived ALS.

Assay Buffer Preparation:

• 50 mM Potassium phosphate buffer (pH 7.5)

• 20 mM Sodium pyruvate (Substrate)

• 0.5 mM Thiamine pyrophosphate (TPP)

• 0.5 mM Magnesium chloride ( MgCl2​ )

• 10 µM Flavin adenine dinucleotide (FAD)

Causality of Cofactors: TPP is the essential catalytic cofactor that forms the reactive carbanion intermediate with pyruvate. Mg2+ is required to anchor TPP to the enzyme active site. FAD is structurally required to maintain the enzyme's active conformation, even though the ALS reaction does not involve a net redox change.

Step-by-Step Methodology:

• Enzyme Incubation: In a 96-well microplate, add 10 µL of the test compound (dissolved in DMSO, serial dilutions) to 80 µL of the Assay Buffer containing purified ALS enzyme (e.g., from Pisum sativum or recombinant sources).

• Reaction Initiation: Incubate at 37 °C for 60 minutes.

• Reaction Termination & Decarboxylation: Add 10 µL of 6 N H2​SO4​ to each well and heat the plate at 60 °C for 15 minutes. Causality: The strong acid halts enzymatic activity, and the heat chemically decarboxylates the enzymatically produced acetolactate into acetoin.

• Colorimetric Development: Add 100 µL of a 1:1 mixture of 0.5% creatine and 5% α-naphthol (dissolved in 2.5 N NaOH). Incubate at 60 °C for 15 minutes. Causality: Acetoin reacts with creatine and α-naphthol in a highly alkaline environment to form a red-colored complex.

• Quantification: Measure absorbance at 530 nm using a microplate reader.

• Self-Validation Step (Rescue Assay): To prove the mechanism of action in vivo, treat live seedlings with the IC90​ concentration of the compound alongside a supplement of 1 mM Valine, Leucine, and Isoleucine. Causality: If the compound specifically targets ALS, the exogenous addition of these branched-chain amino acids will bypass the enzymatic blockade and completely rescue plant growth[3].

Conclusion

The 2-dimethylamino-4,6-dimethoxypyrimidine scaffold and its analogs remain foundational to the discovery of next-generation agrochemicals. By utilizing diversity-oriented synthesis to append various N-heterocycles or salicylic acid derivatives to the 4,6-dimethoxypyrimidine core, researchers can systematically optimize binding affinity within the ALS regulatory site, thereby overcoming emerging weed resistance while maintaining exceptional environmental safety profiles.

Sources

• 1. Design, step-economical diversity-oriented synthesis of an N-heterocyclic library containing a pyrimidine moiety: discovery of novel potential herbici ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02663A [pubs.rsc.org]
• 2. Bispyribac-sodium (Ref: KIH-2023) [sitem.herts.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Kinetic Studies on the Inhibition of Acetolactate Synthase by Pyrimidinylsalicylic Acids [jstage.jst.go.jp]
• 5. Preparation method of bispyribac-sodium intermediate 4,6-dimethoxy-2-melthyl sulfonyl pyrimidine - Eureka | Patsnap [eureka.patsnap.com]

Application Note: Standard Operating Procedure for the Synthesis and Functionalization of 2-Dimethylamino-4,6-dimethoxypyrimidine

Executive Summary

2-Dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) is a highly specialized, electron-rich heterocyclic building block. It is a critical intermediate in the synthesis of complex nitrogenous scaffolds, including aza-pteridines and advanced kinase inhibitors used in modern drug development. This Application Note provides a comprehensive, self-validating Standard Operating Procedure (SOP) for its safe handling, de novo synthesis via nucleophilic aromatic substitution ( SN​Ar ), and downstream activation via electrophilic aromatic substitution (EAS).

Physicochemical Profiling & Safety Guidelines

Before initiating any synthetic workflow, establishing a strict safety and handling protocol is paramount.

• Chemical Identity : C8​H13​N3​O2​ (MW: 183.21 g/mol ).

• Physical State : White to light yellow crystalline solid.

• Safety & Hazards : Classified as a skin and eye irritant. It presents acute toxicity risks if ingested or inhaled, requiring stringent compliance management (1[1]).

• PPE & Handling : All procedures must be conducted in a certified fume hood. Operators must wear nitrile gloves, splash-proof safety goggles, and a flame-resistant lab coat.

• Storage : Store in a tightly sealed container under an inert atmosphere (Argon or N2​ ) at 2–8 °C, away from strong oxidizing agents.

Mechanistic Rationale: Causality in Reaction Design

Understanding the electronic properties of the pyrimidine ring is critical for mastering its reactivity and troubleshooting the protocols.

• Synthesis ( SN​Ar ) : The synthesis of 2-dimethylamino-4,6-dimethoxypyrimidine from 2-dimethylamino-4,6-dichloropyrimidine relies on the displacement of the C4 and C6 chlorides. The C2-dimethylamino group exerts a strong mesomeric electron-donating (+M) effect, which inherently deactivates the pyrimidine ring toward nucleophilic attack. Consequently, a highly reactive nucleophile (freshly prepared sodium methoxide) and sustained thermal energy (refluxing methanol) are required to drive the bis-substitution to completion (2[2]).

• Downstream Functionalization (EAS) : Once the methoxy groups are installed, the pyrimidine ring becomes exceptionally electron-rich. The synergistic electron-donating effects of the C2-dimethylamino and C4/C6-dimethoxy groups strongly activate the C5 position. This allows electrophilic aromatic substitution, such as nitration, to proceed rapidly even at low temperatures (<25 °C). Strict thermal control is mandatory during this step to prevent oxidative ring cleavage or runaway exothermic reactions (2[2]).

Standard Operating Procedures

Protocol A: Synthesis of 2-Dimethylamino-4,6-dimethoxypyrimidine

This protocol describes the bis-methoxylation of the dichloro precursor.

Reagents:

• 2-Dimethylamino-4,6-dichloropyrimidine: 15.0 g (1.0 eq)

• Sodium metal: 5.0 g (excess)

• Anhydrous Methanol: 125 mL (total)

Step-by-Step Methodology:

• Nucleophile Preparation : In an oven-dried flask under Argon, slowly add 5.0 g of sodium metal to 100 mL of anhydrous methanol at 0 °C.

  • Causality: Preparing NaOMe in situ ensures maximum nucleophilicity and excludes hydroxide impurities that would otherwise cause competitive hydrolysis, yielding unwanted pyrimidinols.

• Reagent Addition : Dissolve 15.0 g of 2-dimethylamino-4,6-dichloropyrimidine in 25 mL of anhydrous methanol. Slowly transfer the freshly prepared NaOMe solution into this mixture with vigorous magnetic stirring.

  • Validation Checkpoint: An initial exothermic reaction will occur, accompanied by a slight color change, indicating the first chloride displacement.

• Thermal Activation : Once the initial vigorous reaction subsides, equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65 °C) for 1 hour.

  • Causality: The first methoxy insertion further deactivates the ring; refluxing provides the necessary activation energy to displace the second, more recalcitrant chloride.

• Aqueous Quench & Precipitation : Cool the reaction mixture to room temperature and pour it slowly into 100 mL of ice-cold distilled water.

  • Validation Checkpoint: A white to light yellow precipitate will immediately form. This confirms the successful formation of the hydrophobic dimethoxy product, effectively separating it from the water-soluble NaCl byproduct.

• Isolation : Collect the precipitate via vacuum filtration, wash with cold water (2 × 20 mL), and recrystallize from an ethanol-water mixture. Dry under high vacuum to yield the purified product.

Protocol B: Downstream Functionalization - C5 Nitration

This protocol details the synthesis of 2-dimethylamino-4,6-dimethoxy-5-nitropyrimidine, a critical intermediate for aza-pteridine scaffolds.

Reagents:

• 2-Dimethylamino-4,6-dimethoxypyrimidine: 4.6 g (1.0 eq)

• Fuming red nitric acid: 4.5 mL

• Glacial acetic acid: 18 mL

Step-by-Step Methodology:

• Substrate Dissolution : Dissolve 4.6 g of 2-dimethylamino-4,6-dimethoxypyrimidine in 18 mL of glacial acetic acid in a round-bottom flask.

• Controlled Electrophilic Addition : Submerge the flask in an ice-water bath. Add 4.5 mL of fuming red nitric acid dropwise over 15 minutes.

  • Causality: The C5 position is hyper-activated. Maintaining the internal temperature strictly below 25 °C prevents runaway exothermic oxidation and preserves the methoxy substituents.

• Reaction Monitoring : Stir the dark blue/green mixture at room temperature for 30 minutes.

  • Validation Checkpoint: The distinct transition to a dark blue/green solution indicates the formation of the nitrated intermediate complex.

• Quenching & Isolation : Pour the reaction mixture onto 100 g of crushed ice.

  • Validation Checkpoint: The rapid temperature drop quenches unreacted nitric acid and forces the precipitation of the nitrated product.

• Purification : Filter the precipitate, wash thoroughly with cold water until the filtrate is pH neutral, and recrystallize from absolute ethanol to yield light green needles.

Quantitative Data Summary

The following table summarizes the expected analytical benchmarks for the self-validating protocols described above.

Compound	Molecular Weight	Appearance	Expected Yield	Melting Point (°C)	Key Validation Marker
2-Dimethylamino-4,6-dimethoxypyrimidine	183.21 g/mol	White/Light Yellow Solid	85 – 90%	55 – 56 °C	Insoluble in cold water; precipitates upon aqueous quench.
2-Dimethylamino-4,6-dimethoxy-5-nitropyrimidine	228.21 g/mol	Light Green Needles	50 – 55%	183 – 184 °C	Distinct blue/green reaction mixture; neutral pH after wash.

Workflow Visualization

Synthetic workflow and functionalization of 2-dimethylamino-4,6-dimethoxypyrimidine.

References

• NextSDS. "2-Dimethylamino-4,6-dimethoxypyrimidine — Chemical Substance Information". NextSDS Chemical Safety Database.
• Oregon State University. "The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines". Oregon State University Scholars Archive.

Sources

• 1. nextsds.com [nextsds.com]
• 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Dimethylamino-4,6-dimethoxypyrimidine

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals seeking to optimize the yield and purity of 2-dimethylamino-4,6-dimethoxypyrimidine. This compound is a crucial pyrimidine building block in agrochemical synthesis and an emerging ligand for aqueous palladium-catalyzed cross-coupling reactions[1].

The synthesis follows a robust three-step linear sequence: condensation, chlorination, and methoxylation. However, each step presents unique mechanistic bottlenecks. As a Senior Application Scientist, I have structured this guide to not only provide the protocols but to explain the chemical causality behind each step, ensuring your workflows are self-validating and reproducible.

Figure 1: Three-step synthesis workflow for 2-dimethylamino-4,6-dimethoxypyrimidine.

Section 1: Condensation of the Pyrimidine Ring (Step 1)

Q: Why is my yield of 2-dimethylamino-4,6-dihydroxypyrimidine consistently below 50%?

Causality & Troubleshooting: The condensation of N,N-dimethylguanidine sulfate and diethyl malonate relies on a strong alkoxide base (sodium methoxide) to deprotonate the guanidine and the α -carbon of the malonate. If your yield is low, the primary culprit is moisture. Water hydrolyzes sodium methoxide into sodium hydroxide, which preferentially saponifies the diethyl malonate into unreactive malonic acid salts, terminating the condensation pathway. Furthermore, inadequate pH control during the workup will prevent the product from precipitating out of the aqueous phase[2].

Self-Validating Protocol:

• Preparation: In a rigorously dried flask under an inert atmosphere (N2/Ar), dissolve 162 g (3 mol) of sodium methoxide in 1 L of anhydrous methanol[2].

• Cooling: Chill the solution to 0°C to 5°C using an ice bath[2].

• Addition: Slowly add 136 g (0.5 mol) of N,N-dimethylguanidine sulfate[2].

• Condensation: Add 160 g (1 mol) of diethyl malonate dropwise without cooling. Stir the resulting mixture for 24 hours at room temperature (25°C)[2].

• Workup: Distill off the methanol in vacuo. Dissolve the resulting residue in distilled water[2].

• Precipitation (Critical Checkpoint): Acidify the aqueous solution to exactly pH 5 using glacial acetic acid[2]. The isoelectric point of the product dictates that it is least soluble at this pH. Cool to 0°C–5°C to maximize precipitation, filter, and dry the colorless powder[2].

Section 2: Chlorination via POCl3 (Step 2)

Q: My chlorination step yields a sticky black tar instead of a clean crystalline product. How do I prevent this?

Causality & Troubleshooting: The conversion of the dihydroxypyrimidine to 2-dimethylamino-4,6-dichloropyrimidine using phosphorus oxychloride (POCl3) is highly exothermic. A sticky black tar indicates thermal decomposition or Vilsmeier-Haack type polymerization due to local overheating. Additionally, during the aqueous quench, if the temperature exceeds 20°C, the newly formed C-Cl bonds will rapidly hydrolyze back to C-OH, destroying your yield[3].

Self-Validating Protocol:

• Reaction: Suspend the dried 2-dimethylamino-4,6-dihydroxypyrimidine in a 5-fold molar excess of POCl3[3]. (Pro-tip: Add 0.1 equivalents of anhydrous DMF as a catalyst to accelerate the formation of the active Vilsmeier chlorinating species).

• Reflux: Heat the mixture to reflux (approx. 105°C) for 4 to 6 hours until the suspension becomes a clear, dark solution[3].

• Concentration: Remove excess POCl3 via vacuum distillation to minimize the exothermic load during the quench.

• Quenching (Critical Checkpoint): Slowly pour the concentrated residue over vigorously stirred crushed ice. You must maintain the internal temperature strictly below 20°C to prevent hydrolysis.

• Extraction: Extract the aqueous layer with diethyl ether or dichloromethane (DCM)[3]. Wash the organic layer with cold saturated NaHCO3, dry over MgSO4, and concentrate to yield the dichloropyrimidine.

Section 3: Sequential Methoxylation (Step 3)

Q: The final product contains a significant amount of mono-methoxylated intermediate. Why did the reaction stall?

Causality & Troubleshooting: The methoxylation proceeds via a Nucleophilic Aromatic Substitution ( SN​Ar ) mechanism. The first chloride is highly electrophilic and is substituted rapidly at room temperature. However, the newly introduced methoxy group is strongly electron-donating via resonance, which significantly deactivates the pyrimidine ring[4]. The second substitution requires a much higher activation energy. If the reaction stalls at the mono-methoxy intermediate, the thermal energy provided was insufficient to overcome the destabilized transition state[4].

Figure 2: SNAr mechanism for sequential methoxylation of the pyrimidine ring.

Self-Validating Protocol:

• Preparation: Dissolve 2-dimethylamino-4,6-dichloropyrimidine in anhydrous methanol.

• Base Addition: Add a 2.5-fold molar excess of sodium methoxide (NaOMe).

• Reflux (Critical Checkpoint): Heat the mixture to reflux (65°C) for 12 to 16 hours. Do not rely on time alone; monitoring via TLC or HPLC is mandatory to ensure complete conversion of the mono-methoxy intermediate before stopping the reaction.

• Workup: Cool to room temperature, quench with distilled water, and extract with ethyl acetate. Wash with brine, dry over Na2SO4, and evaporate the solvent to yield pure 2-dimethylamino-4,6-dimethoxypyrimidine.

Quantitative Data Summary

Use the following baseline metrics to benchmark the health of your synthetic workflow:

Reaction Step	Starting Material	Reagents	Temp (°C)	Time (h)	Expected Yield (%)	Key Quality Metric
1. Condensation	N,N-Dimethylguanidine sulfate	Diethyl malonate, NaOMe, MeOH	0–5 then 25	24	75–85	Strict pH 5 precipitation
2. Chlorination	2-Dimethylamino-4,6-dihydroxypyrimidine	POCl3, (cat. DMF)	105 (Reflux)	4–6	60–75	Quench Temp < 20°C
3. Methoxylation	2-Dimethylamino-4,6-dichloropyrimidine	NaOMe, MeOH	65 (Reflux)	12–16	80–90	HPLC: 0% mono-methoxy

References

• Synthesis of 2-dimethylamino-4,6-dihydroxypyrimidine. PrepChem. Provides foundational stoichiometric and workup parameters for the condensation step. URL:[Link]

• The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines. Oregon State University Libraries. Details the chlorination parameters and the electron-donating effects on the pyrimidine ring. URL:[Link]

• Enhanced Aqueous Suzuki–Miyaura Coupling Allows Site-Specific Polypeptide 18F-Labeling. Journal of the American Chemical Society. Highlights the downstream application of 2-dimethylamino-4,6-dihydroxypyrimidine as a functional ligand. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. prepchem.com [prepchem.com]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

column chromatography purification methods for 2-dimethylamino-4,6-dimethoxypyrimidine

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals handling the isolation and purification of 2-dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5) [1].

As an application scientist, I often see researchers struggle with the isolation of electron-rich heterocycles. To purify this compound successfully, we must first understand the causality behind its chromatographic behavior. The pyrimidine core is flanked by two methoxy groups and a dimethylamino group[2]. These electron-donating groups significantly increase the electron density and basicity of the nitrogen atoms. Consequently, the molecule acts as a strong hydrogen-bond acceptor and cation, making it highly susceptible to secondary interactions with stationary phases—which is the root cause of most purification failures.

Part 1: Quantitative Data & Chemical Profiling

Before selecting a purification route, review the physicochemical profile of the analyte. Understanding these parameters dictates our choice of solvents and modifiers.

Table 1: Physicochemical Profile of 2-Dimethylamino-4,6-dimethoxypyrimidine

Property	Characteristic	Chromatographic Implication
Molecular Formula	C8H13N3O2 (MW: 183.21 g/mol )[2]	Elutes predictably; easily detectable via standard UV (254 nm).
Functional Groups	Pyrimidine ring, 2x Methoxy, 1x Dimethylamino	Multiple basic centers; prone to severe peak tailing on untreated silica.
Basicity	Moderate to High	Highly sensitive to mobile phase pH; protonates easily in acidic conditions.

| Polarity | Intermediate | Retains well on normal-phase silica; requires high aqueous ratios for C18 retention. |

Table 2: Recommended Mobile Phase Systems

Chromatography Type	Solvent System	Additive / Modifier	Mechanistic Purpose
Normal Phase (Silica)	Hexane / Ethyl Acetate	1–2% Triethylamine (TEA)	Masks acidic silanols; prevents peak tailing and irreversible adsorption[3].
Normal Phase (Silica)	Dichloromethane / Methanol	1% Ammonia (in MeOH)	Alternative basic modifier for separating highly polar impurities.

| Reversed Phase (C18) | Water / Acetonitrile | 10 mM Ammonium Bicarbonate (pH 9.0) | Keeps the basic analyte in a neutral state, maximizing hydrophobic retention[4]. |

Part 2: Troubleshooting Guide & FAQs

Q1: My product is streaking severely from Rf 0.1 to 0.5 on normal-phase silica TLC, resulting in poor recovery and overlapping fractions on the column. How do I resolve this? A: This is the most common issue when purifying basic pyrimidines. Standard Type A silica gel contains highly acidic, active silanol (Si-OH) groups. As your basic pyrimidine travels down the column, it undergoes secondary ion-exchange and hydrogen-bonding interactions with these silanols, causing severe peak tailing[4]. The Solution: You must suppress these silanol interactions. Modify your mobile phase by adding 1–2% (v/v) Triethylamine (TEA). TEA acts as a sacrificial base; it competitively binds to and masks the acidic silanol groups, allowing your target molecule to partition normally based on its polarity[3]. Alternatively, upgrading to modern Type B silica columns, which have vastly reduced trace metal content and free silanols, can minimize the need for additives[5].

Q2: I am using Reversed-Phase (C18) flash chromatography, but the compound elutes near the void volume with terrible peak shape. What is going wrong? A: In Reversed-Phase Liquid Chromatography (RPLC), basic compounds are easily protonated if the mobile phase pH is not strictly controlled. A protonated pyrimidine is highly polar and will not be retained by the hydrophobic C18 stationary phase[4]. Furthermore, any unendcapped silanols on the C18 support will interact with the protonated amine, causing the peak to tail[6]. The Solution: Shift the pH of your mobile phase to at least 2 units above the pKa of the basic nitrogens. Using a volatile alkaline buffer, such as 10 mM Ammonium Bicarbonate adjusted to pH 9.0 with ammonium hydroxide, will keep the molecule in its neutral, hydrophobic state. This ensures proper retention on the C18 column and sharp, symmetrical peaks.

Q3: During scale-up, I notice the product degrading or turning discolored during the concentration step after a TEA-modified silica column. Why? A: While TEA is excellent for chromatography, it can complicate the concentration step. TEA is relatively volatile, but extended heating on a rotary evaporator can concentrate trace impurities, and the prolonged basic environment can promote degradation at elevated temperatures. The Solution: Keep the water bath temperature strictly below 40°C during solvent evaporation. Once the bulk solvent is removed, immediately place the residue under high vacuum to pull off residual TEA.

Part 3: Verified Experimental Protocols

To ensure reproducibility, follow these self-validating step-by-step methodologies.

Protocol A: Normal-Phase Purification (Silica Gel) with Silanol Suppression

Use this protocol for bulk crude purification (>1 gram scale).

• Solvent Preparation: Prepare a mobile phase of Hexane and Ethyl Acetate (e.g., starting at 80:20 v/v). Add 1% TEA (v/v) to the total volume and mix thoroughly.

• Column Equilibration (Self-Validating Step): Pack the silica column and flush with at least 3 Column Volumes (CV) of the TEA-modified mobile phase. Validation: Collect a few drops of the eluent from the column outlet and spot it on pH paper. It must read basic (pH > 8). If it is neutral, the silica has not been fully neutralized; continue flushing.

• Sample Loading: Dissolve the crude 2-dimethylamino-4,6-dimethoxypyrimidine in a minimum volume of Dichloromethane (DCM). Apply the sample evenly to the column head to ensure a narrow loading band.

• Gradient Elution: Run the column using the TEA-modified solvent, gradually increasing the Ethyl Acetate ratio if necessary. Monitor fractions via TLC (plates must also be pre-treated with TEA) under UV light (254 nm).

Protocol B: Reversed-Phase (C18) Flash Purification

Use this protocol for high-purity analytical isolation or late-stage drug development batches.

• Buffer Preparation:

  • Mobile Phase A: Prepare 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 9.0 using dilute ammonium hydroxide.

  • Mobile Phase B: HPLC-grade Acetonitrile.

• Equilibration: Flush the C18 column with 5 CV of 5% Mobile Phase B to establish the high-pH environment.

• Sample Loading: Dissolve the sample in the initial mobile phase conditions (or a small amount of DMSO if solubility is poor) and inject.

• Elution & Recovery: Run a linear gradient from 5% B to 60% B over 15 CV. Because the ammonium bicarbonate buffer is fully volatile, the collected fractions can be directly lyophilized (freeze-dried) to yield the pure product without inorganic salt contamination.

Part 4: Purification Decision Workflow

Use the following logical workflow to determine the optimal purification strategy for your specific batch size and purity requirements.

Decision tree for selecting the optimal chromatographic purification route for basic pyrimidines.

References

• Effect of Triethylamine (TEA) on the Retention in RPLC. Pharma Growth Hub. Available at:[Link]

• Critical Evaluation of Chromatography Methods: Essential Detective Skills. LCGC International. Available at:[Link]

• Triethylamine as a Mobile Phase Additive: What Does It Do? Welch Materials. Available at:[Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex. Available at:[Link]

Sources

• 1. 2-Dimethylamino-4,6-dimethoxypyrimidine | 56873-65-5 [chemicalbook.com]
• 2. evitachem.com [evitachem.com]
• 3. welch-us.com [welch-us.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Low Reactivity of 2-Dimethylamino-4,6-dimethoxypyrimidine in Coupling Workflows

Welcome to the Advanced Technical Support Center. As an Application Scientist, I frequently consult with researchers struggling to functionalize highly substituted, electron-rich heterocycles. 2-Dimethylamino-4,6-dimethoxypyrimidine is a notorious "deceptive substrate." While its high electron density suggests it should be highly reactive, attempts to perform direct transition-metal-catalyzed C–H coupling at the 5-position routinely result in trace yields, unreacted starting material, or complete catalyst degradation.

This guide deconstructs the mechanistic causality behind these failures and provides field-proven, self-validating protocols to successfully functionalize this challenging scaffold.

Mechanistic Causality: Why Direct C–H Activation Fails

To troubleshoot effectively, we must first understand the structural and electronic environment of the C5 position on this specific pyrimidine ring. The low reactivity is not a protocol error; it is a fundamental thermodynamic and kinetic barrier driven by three factors:

• Severe Steric Shielding: The target C5–H bond is sandwiched between two methoxy groups at the C4 and C6 positions. This creates a steric "canyon" that physically restricts bulky palladium-ligand complexes from achieving the necessary geometry for oxidative addition or metalation[1].

• Electronic Mismatch for CMD: Most Pd-catalyzed C–H arylations operate via a Concerted Metalation-Deprotonation (CMD) mechanism, which requires the target C–H proton to be relatively acidic. The strong electron-donating resonance (+M effect) from the 2-dimethylamino and 4,6-dimethoxy groups floods the ring with electron density, drastically increasing the pKa of the C5 proton and rendering it inert to carboxylate-assisted deprotonation.

• Catalyst Poisoning: The substrate possesses multiple Lewis basic heteroatoms (three nitrogens, two oxygens). These sites outcompete the sterically hindered C–H bond for metal coordination, forming stable, off-cycle resting states that sequester and poison the catalyst[2].

Mechanistic barriers preventing direct C-H activation at the C5 position.

Troubleshooting FAQs

Q1: My Pd-catalyzed direct C–H arylation at the 5-position is yielding <5% product. Should I increase the reaction temperature or time? A: No. Increasing the temperature will only accelerate catalyst decomposition (visible as palladium black precipitation) due to the strong heteroatom coordination. Instead of forcing a sterically and electronically forbidden C–H activation, you should pivot to pre-functionalization. The electron-rich nature of this pyrimidine makes it a perfect candidate for Electrophilic Aromatic Substitution (EAS). Halogenating the 5-position with NBS or NIS takes advantage of the electronics, bypassing the C–H activation bottleneck entirely.

Q2: If my workflow strictly requires direct C–H activation, what catalyst system is recommended to overcome these barriers? A: You must overcome both the steric bulk and the heteroatom coordination. Use a highly electrophilic palladium source (e.g., Pd(TFA)2​ ) combined with a sterically demanding, electron-rich dialkylbiaryl phosphine ligand like XPhos. The bulkiness of XPhos prevents the formation of inactive bis-ligated Pd complexes and discourages the pyrimidine nitrogens from poisoning the metal center. Additionally, adding a silver salt (e.g., Ag2​CO3​ ) is critical to act as a halide scavenger and drive the catalytic cycle forward.

Q3: I successfully brominated the 5-position, but my subsequent Suzuki-Miyaura coupling is sluggish. Why is it failing now? A: Even with a halogen installed at the 5-position, the steric hindrance from the adjacent methoxy groups remains a limiting factor[3]. While oxidative addition into the C5–Br bond is fast, the transmetalation step is sterically retarded. To troubleshoot this, switch to a more reactive boronic acid pinacol ester, use a stronger base (like aqueous KOH or Ba(OH)2​ ), and ensure your ligand is designed for steric congestion (e.g., SPhos).

Troubleshooting workflow for bypassing low reactivity in pyrimidine coupling.

Quantitative Data Presentation

The following table summarizes the expected outcomes when applying different coupling strategies to 2-dimethylamino-4,6-dimethoxypyrimidine. The data clearly illustrates the superiority of the pre-functionalization route.

Strategy	Catalyst / Reagents	Target Bond	Average Yield	Key Limitation
Direct C-H Arylation	Pd(OAc)2​ , PPh3​ , K2​CO3​	C5–H → C5–Aryl	< 5%	Severe steric clash; low C-H acidity.
Optimized C-H Arylation	Pd(TFA)2​ , XPhos, Ag2​CO3​	C5–H → C5–Aryl	35–45%	Requires high catalyst loading; inconsistent.
EAS Pre-functionalization	NBS, DMF (0 °C)	C5–H → C5–Br	> 95%	Requires an additional synthetic step.
Sterically Hindered Suzuki	Pd2​(dba)3​ , SPhos, K3​PO4​	C5–Br → C5–Aryl	85–90%	Sensitive to oxygen; requires inert atmosphere.

Experimental Protocols (Self-Validating Systems)

To guarantee reproducibility, use the following step-by-step methodologies. These protocols include built-in visual and analytical validation checkpoints.

Protocol A: Pre-functionalization (Synthesis of 5-Bromo-2-dimethylamino-4,6-dimethoxypyrimidine)

Causality Note: We utilize N-Bromosuccinimide (NBS) in a polar aprotic solvent (DMF). Because the pyrimidine ring is highly electron-rich, EAS occurs rapidly without the need for a Lewis acid catalyst.

• Preparation: Dissolve 2-dimethylamino-4,6-dimethoxypyrimidine (1.0 equiv) in anhydrous DMF to achieve a 0.2 M concentration under an argon atmosphere.

• Temperature Control: Cool the solution to 0 °C using an ice bath. Crucial: Keeping the reaction cold prevents over-oxidation and degradation of the dimethylamino group.

• Halogenation: Add NBS (1.05 equiv) portion-wise over 15 minutes to control the exotherm.

• Self-Validation Checkpoint: The solution will transition from colorless to a pale yellow. Monitor via TLC (Hexanes:EtOAc 3:1); you should observe complete consumption of the starting material within 1 hour.

• Workup: Quench the reaction with saturated aqueous Na2​S2​O3​ to neutralize any residual active bromine species. Extract with EtOAc (3x), wash the combined organic layers with brine to remove DMF, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Sterically Hindered Suzuki-Miyaura Coupling

Causality Note: SPhos is specifically selected because its biphenyl backbone and cyclohexyl groups create a highly active, mono-ligated Pd species that can accommodate sterically demanding coupling partners during transmetalation.

• Reaction Setup: In an oven-dried Schlenk flask, combine the 5-bromo intermediate from Protocol A (1.0 equiv), the desired arylboronic acid (1.5 equiv), Pd2​(dba)3​ (2.5 mol%), SPhos (5 mol%), and anhydrous K3​PO4​ (2.0 equiv).

• Atmosphere Exchange: Purge the flask with argon using three vacuum/argon backfill cycles.

• Solvent Addition: Add a degassed mixture of Toluene/ H2​O (10:1 v/v) to achieve a 0.1 M concentration.

• Coupling: Heat the mixture to 90 °C and stir vigorously for 4-6 hours.

• Self-Validation Checkpoint: Observe the solution color. If the solution remains a clear golden/brown, the catalytic cycle is active. If a black precipitate forms (palladium black), catalyst death has occurred, likely due to oxygen ingress or ligand degradation.

• Purification: Cool to room temperature, filter the mixture through a pad of Celite to remove inorganic salts and catalyst residues, concentrate the filtrate, and purify the product via flash column chromatography.

References

• Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions Source: National Institutes of Health (PMC) URL:[Link][3]

• Pyrimidine as an Aryl C–H Activating Group | Organic Letters Source: ACS Publications URL:[Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization &amp; Troubleshooting for 2-Dimethylamino-4,6-dimethoxypyrimidine Synthesis

Welcome to the Technical Support Center for 2-dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5)[1][2]. This compound is a highly electron-rich pyrimidine derivative utilized extensively as an intermediate in the synthesis of aza-pteridines, pharmaceuticals, and agrochemicals[3][4].

Because the pyrimidine ring is heavily activated by two methoxy groups and one dimethylamino group, its reactivity profile is highly sensitive to temperature and time[3]. This guide provides mechanistic troubleshooting, self-validating protocols, and strict kinetic parameters to ensure high-yield synthesis and downstream functionalization.

Part 1: Frequently Asked Questions (Troubleshooting)

Q: Why is my methoxylation yield low, and why do I see a persistent intermediate on my TLC plate? A: This indicates incomplete conversion of the mono-methoxy intermediate during Nucleophilic Aromatic Substitution (SNAr). The first chloride displacement on 4,6-dichloro-2-dimethylaminopyrimidine is rapid. However, the newly installed methoxy group donates electron density into the pyrimidine ring via resonance. This electron enrichment raises the activation energy required for the second nucleophilic attack. Corrective Action: Ensure the reaction is held at a strict reflux (65 °C in methanol) for at least 4–6 hours. Do not exceed 80 °C, as excessive heat in strongly basic conditions can trigger O-demethylation side reactions.

Q: During the nitration of 2-dimethylamino-4,6-dimethoxypyrimidine, my reaction mixture turned from blue to purple, and I recovered no product. What happened? A: You experienced a thermal runaway resulting in complete oxidative degradation[4]. The 2-dimethylamino-4,6-dimethoxypyrimidine ring is exceptionally electron-rich. When exposed to fuming nitric acid, the electrophilic aromatic substitution at the C-5 position is violently exothermic. If the internal temperature is allowed to rise to 40 °C, the fuming nitric acid oxidizes and cleaves the pyrimidine ring, which is visually indicated by the solution turning purple[4]. Corrective Action: Maintain the reaction strictly between 0 °C and 25 °C using an ice bath and portion-wise addition of the substrate[4].

Q: How do I purify the nitrated product if it fails to dissolve in standard recrystallization solvents? A: The nitrated derivative (2-dimethylamino-4,6-dimethoxy-5-nitropyrimidine) typically precipitates as a light green powder that is notoriously insoluble in common organic recrystallizing solvents[4]. Corrective Action: Exploit its chemical properties. The compound readily dissolves in aqueous sodium hydroxide[4]. You can purify it via base-acid reprecipitation (dissolving in NaOH, filtering impurities, and carefully re-acidifying to precipitate the pure product) rather than traditional thermal recrystallization.

Part 2: Reaction Workflow & Critical Failure Nodes

The following diagram maps the synthesis and functionalization pathways, highlighting the critical temperature thresholds where product degradation occurs.

Fig 1: Reaction workflow and critical temperature thresholds for pyrimidine functionalization.

Part 3: Quantitative Reaction Parameters

To ensure reproducibility, adhere strictly to the kinetic and thermodynamic boundaries outlined below[3][4].

Reaction Step	Reagents / Solvent	Target Temp (°C)	Critical Temp Limit (°C)	Optimal Time	Consequence of Temp Excursion
Methoxylation (SNAr)	NaOMe, Methanol	65 - 70	> 80	4 - 6 hrs	O-demethylation, solvent boil-over
Nitration (EAS)	Fuming HNO₃, conc. H₂SO₄	0 - 25	> 40	1 - 2 hrs	Oxidative ring cleavage (purple solution), 0% yield
Hydrazinolysis	Methylhydrazine, Ethanol	20 - 25	> 50	2 - 4 hrs	Anomalous 1,6-methyl shifts, destabilized transition state

Part 4: Self-Validating Experimental Protocols

These protocols are designed as self-validating systems. Built-in visual and chemical checkpoints allow you to confirm the success of the reaction in real-time before proceeding to the next step.

Protocol A: SNAr Methoxylation to Yield 2-Dimethylamino-4,6-dimethoxypyrimidine

Objective: Convert 4,6-dichloro-2-dimethylaminopyrimidine to the dimethoxy target.

• Initiation : Dissolve 1.0 eq of 4,6-dichloro-2-dimethylaminopyrimidine in anhydrous methanol under an inert atmosphere.

• Reagent Addition : Slowly add 2.5 eq of sodium methoxide (NaOMe) at room temperature.

• Thermal Activation : Heat the reaction mixture to reflux (approx. 65 °C) for 4 to 6 hours.

  • Causality: The first substitution occurs rapidly. Thermal energy is strictly required to overcome the electron-donating deactivation caused by the first methoxy group to force the second substitution.

• Self-Validation (In-Process Control) : Monitor the reaction via TLC (Hexanes/EtOAc). You will initially observe two spots (starting material and mono-methoxy intermediate). Do not stop the reaction until the intermediate spot completely disappears.

• Workup : Cool to room temperature, neutralize carefully with dilute HCl, and extract with dichloromethane. Concentrate under reduced pressure to yield 2-dimethylamino-4,6-dimethoxypyrimidine[1][2].

Protocol B: Electrophilic Aromatic Nitration (C-5 Position)

Objective: Synthesize 2-dimethylamino-4,6-dimethoxy-5-nitropyrimidine.

• Acid Mixture Preparation : In a round-bottom flask, carefully prepare a nitrating solution by adding 1.2 mL of fuming red nitric acid to 15 mL of concentrated sulfuric acid[4].

• Thermal Control : Submerge the flask in an ice-water bath and allow the internal temperature to drop to 0 °C.

• Substrate Addition : Slowly add 1.3 g of 2-dimethylamino-4,6-dimethoxypyrimidine in small portions over 30 minutes[4].

  • Causality: Portion-wise addition prevents localized exothermic spikes that lead to oxidative cleavage.

• Incubation & Self-Validation : Maintain the reaction mixture strictly between 0 °C and 25 °C for 1 to 2 hours[4].

  • Validation Checkpoint: The solution must exhibit a blue/light green hue. If the solution turns purple, thermal degradation has occurred, and the batch must be discarded [4].

• Quenching : Pour the reaction mixture slowly over vigorously stirred crushed ice.

• Isolation : Collect the resulting light green precipitate via vacuum filtration[4]. Wash thoroughly with cold distilled water to remove residual acids, and dry under high vacuum.

References

• 2-Dimethylamino-4,6-dimethoxypyrimidine — Chemical Substance Information - NextSDS Source: NextSDS URL:[Link]

• The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines Source: Oregon State University (ScholarsArchive) URL:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 2-Dimethylamino-4,6-dimethoxypyrimidine | 56873-65-5 [chemicalbook.com]
• 3. evitachem.com [evitachem.com]
• 4. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

Technical Support Center: Troubleshooting Aqueous Solubility of 2-Dimethylamino-4,6-dimethoxypyrimidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of highly functionalized pyrimidines. 2-dimethylamino-4,6-dimethoxypyrimidine is a classic example of a "brick dust" molecule—it possesses high crystal lattice energy and significant lipophilicity.

This guide is designed to move beyond generic advice. Below, you will find a mechanistic breakdown of why this compound resists dissolution, followed by self-validating protocols and logical workflows to force it into solution without compromising your downstream assays.

Section 1: Mechanistic Root Cause Analysis

Q: Why does 2-dimethylamino-4,6-dimethoxypyrimidine crash out of my aqueous buffers so aggressively?

A: The insolubility of this specific compound is driven by thermodynamics and its structural symmetry. While a parent pyrimidine ring is water-soluble due to its ability to accept hydrogen bonds, substituting it with a dimethylamino group and two methoxy groups fundamentally alters its physicochemical profile.

These bulky, non-polar methyl groups eliminate potential hydrogen-bond donors (lacking -NH or -OH groups). Consequently, the planar, symmetrical nature of the pyrimidine ring promotes strong intermolecular pi-pi stacking, resulting in a high crystal lattice energy (1)[1]. Water molecules simply cannot overcome this lattice energy to hydrate the molecule, leading to rapid precipitation.

Section 2: pH and Buffer Optimization

Q: Can I leverage the compound's pKa to force it into solution?

A: Absolutely. Pyrimidines are weak bases. The electron-donating resonance (+M effect) from the methoxy and dimethylamino substituents pushes electron density into the pyrimidine ring, significantly increasing the basicity of the ring nitrogens compared to an unsubstituted pyrimidine (2)[2]. By lowering the pH of your assay buffer below the compound's pKa, you protonate the nitrogen atoms. This introduces a positive charge, which disrupts the crystal lattice and drastically increases ion-dipole interactions with water (3)[4].

Protocol 1: pH-Shift Kinetic Solubilization (Self-Validating)

Use this protocol for analytical chemistry or non-biological assays where low pH is tolerated.

• Stock Preparation: Dissolve 2-dimethylamino-4,6-dimethoxypyrimidine in 100% DMSO to a concentration of 50 mM.

• Buffer Matrix: Prepare a 96-well plate with 100 mM citrate/phosphate buffers ranging from pH 2.0 to 7.4.

• Spiking: Add 2 µL of the DMSO stock to 198 µL of each buffer (Final concentration: 500 µM, 1% DMSO).

• Equilibration: Shake the plate at 300 RPM for 2 hours at 25°C.

• Self-Validation Step: Filter the plate through a 0.22 µm PTFE filter membrane. Analyze the filtrate via HPLC-UV at 254 nm. A sudden, non-linear spike in the Area Under Curve (AUC) across the pH gradient confirms the exact protonation threshold, validating that solubilization is driven by ionization rather than baseline dissolution.

Section 3: Complexation for Physiological Conditions

Q: My cell-based assay requires a physiological pH of 7.4. How do I solubilize it without using toxic levels of DMSO?

A: When pH adjustment is biologically incompatible and co-solvents (like DMSO >1%) cause cellular toxicity, formulation strategies must be employed. Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard for this class of molecules. HP-β-CD features a hydrophilic exterior and a hydrophobic cavity. It encapsulates the lipophilic methoxy and dimethylamino moieties of the pyrimidine, forming a water-soluble inclusion complex that shields the hydrophobic core from the aqueous environment without permanently altering the chemical structure (1)[1].

Protocol 2: HP-β-CD Inclusion Complexation (Self-Validating)

Use this protocol for in vitro cell-based assays requiring high bioavailability.

• Carrier Solution: Prepare a 20% (w/v) HP-β-CD solution in PBS (pH 7.4).

• Compound Addition: Add solid 2-dimethylamino-4,6-dimethoxypyrimidine in excess (e.g., 5 mg/mL) directly to the cyclodextrin solution.

• Mechanical Disruption: Sonicate the suspension for 30 minutes to break up macroscopic crystals, followed by continuous magnetic stirring for 24-48 hours to reach thermodynamic equilibrium.

• Self-Validation Step: Centrifuge the sample at 10,000 x g for 15 minutes to pellet any uncomplexed drug. Quantify the supernatant via UV-Vis spectroscopy against a standard curve. If the concentration matches the theoretical yield, the inclusion complex is successfully formed and thermodynamically stable.

Section 4: Advanced Solid Dispersions

Q: What if cyclodextrins interfere with the target binding of my compound in miniaturized assays?

A: If complexation fails or creates steric hindrance in your assay, generating an amorphous solid dispersion is the next logical step. By dispensing the drug alongside a hydrophilic polymer (like PVP or PEG) using miniaturized microarrays, the compound is trapped in an amorphous state. This eliminates the crystal lattice energy barrier entirely, leading to a significantly higher apparent water solubility upon resuspension without the need for toxic organic solvents (5)[5].

Quantitative Data Summary

Solubilization Strategy	Primary Mechanism	Est. Solubility Enhancement	Biological Compatibility	Ideal Application Phase
Acidic pH Shift (< pH 4)	Protonation of weakly basic nitrogens	10x – 50x	Low (pH dependent)	Analytical chemistry, non-biological assays
Co-solvents (DMSO/PEG)	Reduction of solvent dielectric constant	5x – 20x	Moderate (< 2% v/v)	Biochemical and cell-free enzyme assays
HP-β-CD Complexation	Encapsulation of lipophilic functional groups	50x – 100x	High	In vitro cell-based assays, in vivo dosing
Polymer Solid Dispersion	Elimination of crystal lattice energy (amorphous state)	> 100x	High	High-throughput screening (HTS) microarrays

Troubleshooting Workflow

Logical troubleshooting workflow for solubilizing basic pyrimidine derivatives.

References

• BenchChem - 1

• National Center for Biotechnology Information (PMC) -5

• Science Alert -2

• ACS Omega -3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scialert.net [scialert.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

removing impurities from synthesized 2-dimethylamino-4,6-dimethoxypyrimidine batches

A Troubleshooting and FAQ Guide for Researchers, Scientists, and Drug Development Professionals

Section 1: Identifying and Characterizing Impurities

The first step in any successful purification strategy is to identify the nature and extent of the impurities in your crude product. The types of impurities will largely depend on the synthetic route employed. Common synthesis methods for pyrimidine derivatives can introduce unreacted starting materials, by-products, and reagents into the final mixture.

Frequently Asked Questions: Impurity Identification

Q1: What are the most common impurities I should expect in my crude 2-dimethylamino-4,6-dimethoxypyrimidine?

A1: Based on common synthetic pathways, you can anticipate the following impurities:

• Unreacted Starting Materials: Depending on your specific synthesis, these could include guanidine derivatives, malononitrile, or diethyl malonate.

• Partially Methylated Intermediates: If your synthesis involves a methylation step, you might have residual 2-dimethylamino-4-hydroxy-6-methoxypyrimidine or 2-dimethylamino-4,6-dihydroxypyrimidine.

• By-products from Side Reactions: In some pyrimidine syntheses, side reactions can lead to the formation of unexpected adducts or rearranged products.

• Reagents and Catalysts: Residual acids, bases, or metal catalysts used in the reaction may also be present.

Q2: Which analytical techniques are best for identifying these impurities?

A2: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive impurity profile:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating and quantifying the main compound and its impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with an optional modifier like formic acid for MS compatibility) is a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile impurities, GC-MS provides excellent separation and identification based on mass-to-charge ratio and fragmentation patterns.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for structural elucidation of both the desired product and any significant impurities.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR can help identify functional groups present in the impurities that differ from the target molecule.

Troubleshooting Table: Common Impurity Profiles and Initial Assessments

Observed Issue in Initial Analysis	Potential Impurity Type	Recommended Next Steps
Additional peaks in HPLC with lower retention times than the main product.	More polar impurities (e.g., hydroxylated intermediates).	Consider purification by normal-phase column chromatography or recrystallization from a polar solvent.
Additional peaks in HPLC with higher retention times.	Less polar impurities (e.g., starting materials like diethyl malonate).	Recrystallization from a non-polar solvent or reverse-phase chromatography may be effective.
Broad peaks or baseline noise in NMR.	Paramagnetic impurities (e.g., residual metal catalysts).	Pre-treat the crude material with a metal scavenger or perform an aqueous wash.
Signals corresponding to starting materials in NMR.	Incomplete reaction.	Optimize reaction conditions (time, temperature, stoichiometry) or consider a more efficient catalyst.

Section 2: Purification Strategies and Protocols

Once you have an understanding of the impurities present, you can select the most appropriate purification method. The choice of technique will depend on the physical properties of your compound and the nature of the impurities.

Decision-Making Workflow for Purification

Caption: A decision tree for selecting the appropriate purification method.

Detailed Experimental Protocols

Protocol 1: Recrystallization

Recrystallization is a cost-effective and often highly efficient method for purifying solid compounds. The principle relies on the differential solubility of the target compound and impurities in a specific solvent at different temperatures.

Step-by-Step Methodology:

• Solvent Selection: The ideal solvent is one in which 2-dimethylamino-4,6-dimethoxypyrimidine is highly soluble at elevated temperatures but sparingly soluble at room temperature or below. Common solvents for pyrimidine derivatives include ethanol, methanol, ethyl acetate, and water, or mixtures thereof.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of hot solvent to create a saturated solution.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.

• Crystallization: Allow the clear solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Flash Column Chromatography

Flash column chromatography is a rapid purification technique that separates compounds based on their polarity.

Step-by-Step Methodology:

• Solvent System Selection: Use Thin-Layer Chromatography (TLC) to determine an appropriate solvent system. The ideal system will give your product an Rf value of approximately 0.2-0.4 and show good separation from impurities. Common solvent systems for pyrimidines include mixtures of hexanes/ethyl acetate or dichloromethane/methanol.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pack it into a glass column, ensuring a compact and level bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent. Alternatively, for less soluble compounds, adsorb the crude material onto a small amount of silica gel (dry loading). Carefully apply the sample to the top of the silica bed.

• Elution: Elute the column with the chosen solvent system, applying positive pressure to achieve a faster flow rate.

• Fraction Collection: Collect the eluate in fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Protocol 3: Liquid-Liquid Extraction

This technique is useful for removing acidic or basic impurities.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in an organic solvent that is immiscible with water (e.g., dichloromethane or ethyl acetate).

• Aqueous Wash:

  • To remove acidic impurities, wash the organic layer with a saturated aqueous solution of a weak base like sodium bicarbonate.

  • To remove basic impurities, wash with a dilute aqueous acid solution (e.g., 1M HCl).

• Separation: Separate the aqueous and organic layers using a separatory funnel.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure.

Section 3: Advanced Troubleshooting and FAQs

Q3: My compound seems to be degrading on the silica gel column. What can I do?

A3: Some pyrimidine derivatives can be sensitive to the acidic nature of standard silica gel. To mitigate this, you can:

• Deactivate the Silica: Add a small amount of a base, such as triethylamine (~0.1-1%), to your eluent.

• Use a Different Stationary Phase: Consider using neutral alumina or a reverse-phase C18 column.

• Minimize Contact Time: Use flash chromatography and work quickly to reduce the time your compound spends on the column.

Q4: I'm having trouble getting my highly polar impurities to move off the baseline in normal-phase chromatography. What should I try?

A4: For very polar impurities, you may need to switch to a more polar mobile phase or a different chromatographic technique:

• Increase Mobile Phase Polarity: Gradually increase the percentage of the more polar solvent in your eluent system (e.g., add methanol to a dichloromethane/ethyl acetate mixture).

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent choice for very polar compounds that are not well-retained in reverse-phase systems. It uses a polar stationary phase with a mobile phase rich in an organic solvent but containing a small amount of aqueous solvent.

Q5: After purification, my yield is very low. What are the common causes?

A5: Low yield after purification can stem from several issues:

• Suboptimal Reaction Conditions: If the initial reaction did not go to completion, the yield will be inherently low. Ensure your starting materials are pure and the reaction conditions are optimized.

• Loss During Purification:

  • Recrystallization: Using too much solvent for dissolution or washing can lead to significant product loss.

  • Chromatography: Choosing a solvent system with too high an elution strength can cause your product to elute too quickly with impurities. Conversely, a system with too low an elution strength may result in your product remaining on the column.

• Incomplete Precipitation/Crystallization: Ensure the solution is sufficiently cooled to maximize crystal formation.

Workflow for Troubleshooting Low Yields

Caption: A troubleshooting guide for addressing low purification yields.

References

• Benchchem. Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds.
• Benchchem. Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography.
• Benchchem. An In-depth Technical Guide to 2-Amino-4,6-dimethoxypyrimidine: Properties, Synthesis, and Applications.

Reference Data & Comparative Studies

Comparative Reactivity Profile: 2-Chloro-4,6-dimethoxypyrimidine vs. 2-Dimethylamino-4,6-dimethoxypyrimidine

Executive Summary

In the design of agrochemicals and pharmaceuticals, the pyrimidine scaffold is a privileged structural motif. The substitution at the C2 position of the 4,6-dimethoxypyrimidine core dictates its role in a synthetic sequence: either as a highly reactive electrophilic building block or as a metabolically stable, inert pharmacophore. This guide provides an in-depth, objective comparison of 2-chloro-4,6-dimethoxypyrimidine (CDMP) and 2-dimethylamino-4,6-dimethoxypyrimidine (DAMP) , detailing the mechanistic causality behind their divergent reactivity profiles and providing self-validating experimental protocols for their application.

Mechanistic Causality: Electronic Effects on the Pyrimidine Core

The fundamental difference in reactivity between CDMP and DAMP is governed by the electronic contribution of their respective C2 substituents.

• 2-Chloro-4,6-dimethoxypyrimidine (CDMP) : The electronegative chlorine atom withdraws electron density from the pyrimidine ring via the inductive effect (-I). When combined with the electron-deficient nature of the diazine core, this drastically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). Consequently, the C2 position becomes highly electrophilic, making CDMP an excellent substrate for Nucleophilic Aromatic Substitution (SNAr) and oxidative addition by low-valent transition metals (e.g., Pd(0), Ni(0))[1].

• 2-Dimethylamino-4,6-dimethoxypyrimidine (DAMP) : Replacing the chlorine atom with a dimethylamino ( −NMe2​ ) group fundamentally shifts the electronic landscape. The nitrogen lone pair strongly donates electron density into the pyrimidine π -system via resonance (+M effect). This resonance stabilization raises the LUMO energy and quenches the electrophilicity of the C2 position. The resulting C-N bond is exceptionally stable, rendering DAMP inert to standard nucleophiles and highly resistant to oxidative addition.

Divergent reactivity pathways dictated by C2-substitution on the 4,6-dimethoxypyrimidine scaffold.

Comparative Performance in Key Synthetic Workflows

The electronic disparity translates directly into their performance across standard synthetic workflows. CDMP is widely utilized as an intermediate in the synthesis of pyrimidine salicylic acid series herbicides (e.g., Pyribenzoxim, Bispyribac)[2], while DAMP is typically an end-stage product or a stable structural motif.

Quantitative Reactivity Comparison

Reaction Type	2-Chloro-4,6-dimethoxypyrimidine (CDMP)	2-Dimethylamino-4,6-dimethoxypyrimidine (DAMP)	Mechanistic Rationale
SNAr (Amination)	Excellent (>90% yield) . Occurs at 20–80°C with primary/secondary amines.	Unreactive (0% yield) . Recovered quantitatively even at >120°C.	The -Cl leaving group stabilizes the Meisenheimer complex; −NMe2​ repels nucleophilic attack.
SNAr (Alkoxylation)	High (>85% yield) . Accelerated by sulfinate catalysis[3].	Unreactive (0% yield) .	Alkoxides cannot displace the strongly resonance-bound −NMe2​ group.
Suzuki-Miyaura Coupling	Excellent (>95% yield) . Rapid oxidative addition with Pd precatalysts[1].	Poor/Unreactive . Requires specialized Ni-catalysts for C-N activation.	The C-Cl bond is easily cleaved by Pd(0); the C-N bond energy is too high for standard Pd cycles.
Buchwald-Hartwig Amination	Good (>80% yield) . Compatible with Ni/Pd precatalysts[4].	Unreactive .	C-Cl oxidative addition outcompetes side reactions.

Experimental Methodologies: Self-Validating Protocols

To practically demonstrate this reactivity divergence, we utilize a Competitive Amination Workflow . By subjecting an equimolar mixture of CDMP and DAMP to a single nucleophile, the absolute chemoselectivity can be observed. This system is self-validating: the DAMP acts as an internal control, proving that the reaction conditions are exclusively targeting the electrophilic C-Cl bond without degrading the pyrimidine core.

Competitive amination workflow demonstrating absolute chemoselectivity and stability differences.

Protocol A: Competitive SNAr Amination

Causality Focus: Potassium carbonate ( K2​CO3​ ) is utilized as a heterogeneous base to scavenge the HCl byproduct. This prevents the protonation of piperidine, ensuring it remains highly nucleophilic throughout the reaction.

• Preparation : In a dry 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 1.0 mmol of CDMP and 1.0 mmol of DAMP in 5.0 mL of anhydrous acetonitrile (MeCN).

• Base Addition : Add 2.0 mmol of finely powdered anhydrous K2​CO3​ .

• Nucleophile Introduction : Add 1.0 mmol of piperidine dropwise at room temperature.

• Reaction Execution : Seal the vial and heat the mixture to 60°C using an aluminum heating block for 4 hours.

• Workup : Cool to room temperature, quench with 5 mL of distilled water, and extract with ethyl acetate (3 x 5 mL). Dry the combined organic layers over Na2​SO4​ , filter, and concentrate in vacuo.

• Validation Analysis : Analyze the crude mixture via quantitative GC-MS.

  • Result: You will observe complete conversion of CDMP to 2-piperidino-4,6-dimethoxypyrimidine, alongside >99% quantitative recovery of the unreacted DAMP.

Protocol B: Suzuki-Miyaura Cross-Coupling of CDMP

Causality Focus: A biphasic Toluene/Water system is critical here. The water dissolves the inorganic base ( K3​PO4​ ), facilitating the formation of the reactive boronate complex, which is a prerequisite for the transmetalation step onto the Palladium center[1].

• Setup : Under an inert nitrogen atmosphere, combine CDMP (1.0 mmol), phenylboronic acid (1.2 mmol), and K3​PO4​ (2.0 mmol) in a Schlenk flask.

• Catalyst : Add Pd2​(dba)3​ (2 mol%) and XPhos ligand (4 mol%).

• Solvent : Inject 5 mL of degassed Toluene/Water (4:1 v/v).

• Heating : Stir vigorously at 90°C for 6 hours.

• Isolation : Cool to room temperature, dilute with EtOAc, wash with brine, dry over MgSO4​ , and purify via flash chromatography to yield the 2-phenyl-4,6-dimethoxypyrimidine product. (Note: Subjecting DAMP to this exact protocol results in complete recovery of the starting material, further validating its resistance to oxidative addition).

Applications in Drug Development & Agrochemicals

Understanding this reactivity dichotomy allows researchers to strategically deploy these molecules:

• CDMP as a Synthetic Lynchpin : Because the C-Cl bond can be selectively functionalized, CDMP is a cornerstone intermediate. It is heavily utilized to synthesize complex agrochemicals where the dimethoxypyrimidine ring acts as a crucial binding motif for target enzymes (e.g., ALS inhibitors)[2].

• DAMP as a Stable Pharmacophore : In medicinal chemistry, the dimethylamino-dimethoxypyrimidine motif is deliberately installed to cap reactive sites. The strong C-N bond resists enzymatic cleavage by cytochrome P450s, and the electron-rich ring is highly stable against physiological nucleophiles, thereby improving the metabolic half-life and lipophilicity of the drug candidate.

References

• Exploring 2-Chloro-4,6-Dimethoxypyrimidine: Properties and Applications . InnoSpk. Available at: [Link]

• Rate Acceleration of Nucleophilic Substitution of 2-Chloro-4,6-dimethoxypyrimidine by Sulfinate Catalysis . ResearchGate. Available at: [Link]

• Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions . NIH / PMC. Available at:[Link]

• Development of an Air-Stable Nickel Precatalyst for the Amination of Aryl Chlorides, Sulfamates, Mesylates, and Triflates . Organic Letters (ACS Publications). Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. innospk.com [innospk.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

GC-MS Analysis Comparison of Synthesized 2-Dimethylamino-4,6-dimethoxypyrimidine Batches

As a Senior Application Scientist, I frequently evaluate the purity and structural integrity of critical heterocyclic intermediates. 2-Dimethylamino-4,6-dimethoxypyrimidine (CAS 56873-65-5) is a highly valued scaffold, predominantly utilized in the synthesis of sulfonylurea agrochemicals and novel pharmaceutical agents[1].

The standard synthetic route involves the nucleophilic aromatic substitution ( SN​Ar ) of 2-dimethylamino-4,6-dichloropyrimidine with sodium methoxide. However, this reaction is susceptible to incomplete conversion, generating mono-methoxy intermediates and leaving residual unreacted precursors. To objectively evaluate synthesis efficiency, Gas Chromatography-Mass Spectrometry (GC-MS) serves as the gold standard. This guide provides a comprehensive, self-validating GC-MS protocol to compare an in-house optimized batch against a commercial baseline.

Mechanistic Grounding: The "Why" Behind the Method

Designing a robust analytical method requires moving beyond standard templates and understanding the physicochemical causality of the analyte[2].

• Chromatographic Inertness : Pyrimidine derivatives possess basic nitrogen atoms with lone pairs that readily interact with active silanol groups in standard silica capillary columns, causing severe peak tailing and signal loss. To counteract this, we utilize a DB-5MS (5% phenyl-arylene / 95% dimethylpolysiloxane) column. The arylene inclusion enhances polymer rigidity, while rigorous end-capping minimizes secondary interactions, ensuring sharp, symmetrical peaks necessary for accurate integration.

• Electron Ionization (EI) Dynamics : At a standard 70 eV EI, 2-dimethylamino-4,6-dimethoxypyrimidine ( M+∙ m/z 183) undergoes highly predictable fragmentation. The dominant pathways include the homolytic cleavage of the methoxy group to yield an [M−OCH3​]+ ion (m/z 152), and the loss of a methyl radical from the dimethylamino moiety ( [M−CH3​]+ , m/z 168). Recognizing these signature fragments allows us to rapidly differentiate the target molecule from its mono-chloro (m/z 187/189) and di-chloro (m/z 191/193/195) analogs based on their characteristic isotopic clusters[3].

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. We incorporate Triphenylamine (TPA) as an Internal Standard (IS). TPA elutes in a region entirely free of pyrimidine interference and does not share fragmentation ions, thereby continuously validating the injection volume, column integrity, and detector response across all comparative runs.

Step-by-Step Methodology

1. Sample Preparation

• Accurately weigh 10.0 mg of the synthesized 2-dimethylamino-4,6-dimethoxypyrimidine batch.

• Dissolve the compound in 10.0 mL of MS-grade ethyl acetate to yield a 1.0 mg/mL primary stock.

• Transfer 100 µL of the stock and 50 µL of the Triphenylamine IS solution (1.0 mg/mL) into 850 µL of ethyl acetate (Final analyte concentration: 100 µg/mL).

• Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

2. Gas Chromatography (GC) Parameters

• Column : DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas : Helium (Ultra-high purity, 99.999%), constant flow at 1.2 mL/min.

• Inlet : 250 °C, Split mode (ratio 20:1), Injection volume 1.0 µL.

• Oven Temperature Program : Initial hold at 100 °C for 2 min; ramp at 15 °C/min to 280 °C; final hold for 5 min. (Total run time: 19 minutes).

3. Mass Spectrometry (MS) Parameters

• Temperatures : Transfer Line at 280 °C; Ion Source at 230 °C; Quadrupole at 150 °C.

• Ionization : Electron Ionization (EI) mode at 70 eV.

• Acquisition : Full scan mode (m/z 50–350) with a solvent delay of 3.5 minutes to protect the filament.

Comparative Batch Analysis

We applied this protocol to compare two distinct batches to evaluate synthesis efficiency:

• Batch A (In-House Optimized) : Synthesized utilizing a strictly temperature-controlled methoxylation ( <5 °C) with a precisely calculated stoichiometric excess of NaOMe to drive the reaction to completion.

• Batch B (Commercial Baseline) : A standard commercially procured batch used as a reference point.

Quantitative GC-MS Profiling Results

Analyte / Parameter	Retention Time (min)	Target Ion (m/z)	Batch A (Optimized)	Batch B (Baseline)
2-Dimethylamino-4,6-dimethoxypyrimidine	10.45	183, 168, 152	99.2%	96.5%
Impurity A (Mono-methoxy-mono-chloro)	11.12	187, 189, 152	0.3%	2.1%
Impurity B (Di-chloro precursor)	11.85	191, 193, 156	Not Detected	0.8%
Residual Solvent (Methanol)	3.80	31, 32	< 0.1%	0.4%
Unknown Impurities	Various	N/A	0.4%	0.2%

Data Interpretation & Causality

Batch A demonstrates superior conversion efficiency. The stringent temperature control mitigated the formation of thermodynamic side products, and the optimized stoichiometry successfully eliminated Impurity B (the dichloro precursor).

In contrast, Batch B exhibits a significant presence of Impurity A (2.1%), indicating premature reaction quenching or localized depletion of methoxide concentration during bulk manufacturing. The isotopic signature of chlorine (the characteristic ~3:1 ratio for m/z 187/189) in the MS spectra of Batch B definitively confirmed the identity of the mono-chloro intermediate, validating our mechanistic hypothesis regarding incomplete SN​Ar conversion.

Logical Workflow Visualization

Logical workflow of 2-dimethylamino-4,6-dimethoxypyrimidine synthesis and GC-MS impurity profiling.

References

• NextSDS. "2-Dimethylamino-4,6-dimethoxypyrimidine — Chemical Substance Information." NextSDS Substance Database. Available at: [Link]

• Martino, R., et al. "Gas chromatographic-mass spectrometric method for routine monitoring of 5-fluorouracil in plasma of patients receiving low-level protracted infusions." Journal of Chromatography, 1992. Available at:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Gas chromatographic-mass spectrometric method for routine monitoring of 5-fluorouracil in plasma of patients receiving low-level protracted infusions - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Validation and Comparative Analysis of 2-Dimethylamino-4,6-dimethoxypyrimidine

As a Senior Application Scientist, ensuring the structural integrity of pyrimidine building blocks is paramount. 2-Dimethylamino-4,6-dimethoxypyrimidine (DMDMP) is a critical intermediate in the synthesis of advanced agrochemicals (such as sulfonylurea herbicides) and pharmaceutical active ingredients.

To guarantee batch-to-batch reproducibility, we must move beyond simple identification and employ a self-validating spectroscopic system . This guide provides an in-depth comparative analysis of DMDMP against its primary synthetic precursors and alternatives:1[1] and2[2].

Mechanistic Rationale: Electronic Effects on Spectral Signatures

The chemical shift of the C5 aromatic proton serves as a highly sensitive probe for the electronic state of the pyrimidine ring. The substituents at the C2 position dictate this environment through competing inductive (-I) and resonance (+M) effects:

• CDMP (The Halogenated Precursor): The electronegative chlorine atom exerts a strong inductive electron-withdrawing effect (-I). This strips electron density from the ring, heavily deshielding the C5 proton and pushing its resonance downfield to 3[3].

• ADMP (The Primary Amine): Substituting the chlorine with a primary amino group introduces a strong resonance-donating effect (+M). The nitrogen lone pair delocalizes into the pyrimidine π -system, significantly shielding the C5 proton and shifting it upfield to 4[4].

• DMDMP (The Target Molecule): The tertiary dimethylamino group exerts an even stronger +M effect due to the inductive push of the two methyl groups onto the nitrogen atom. This results in the most electron-rich ring system among the three, further shielding the C5 proton to approximately 5.40 ppm.

Fig 1: Derivatization pathways and the resulting electronic effects on C5 proton chemical shifts.

Comparative Spectroscopic Data

The following table synthesizes the quantitative spectroscopic markers required to differentiate DMDMP from its structural alternatives.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	FT-IR (cm⁻¹)	HRMS (ESI+, m/z)
CDMP	6.04 (s, 1H), 4.01 (s, 6H)	173.2, 156.9, 93.8, 55.1	~1570 (C=N), 1080 (C-Cl)	175.0 [M+H]⁺ (³⁵Cl)
ADMP	5.45 (s, 1H), 4.98 (br s, 2H), 3.82 (s, 6H)	172.0, 163.0, 83.5, 53.8	~3450 (N-H), 1585 (C=N)	156.1[M+H]⁺
DMDMP	5.40 (s, 1H), 3.85 (s, 6H), 3.15 (s, 6H)	171.5, 161.8, 82.0, 53.5, 37.2	~1590 (C=N), 1210 (C-O-C)	184.1 [M+H]⁺

Self-Validating Experimental Protocols

To eliminate false positives during structural verification, we employ an orthogonal validation workflow. Every step is designed to cross-verify the previous one, creating a closed-loop validation system.

Fig 2: Orthogonal spectroscopic validation workflow ensuring data integrity and cross-verification.

High-Resolution NMR Spectroscopy (¹H and ¹³C)

Causality & Self-Validation: NMR is utilized for absolute quantitative purity assessment. The protocol mandates integrating the methoxy protons (δ 3.85, 6H) against the C5 aromatic proton (δ 5.40, 1H). A strict 6:1 ratio confirms structural integrity. Any deviation instantly flags incomplete derivatization or residual starting material.

• Scientist's Insight: When validating5[5], pay close attention to the dimethylamino protons. Due to restricted rotation around the C-N partial double bond (caused by the strong +M effect into the pyrimidine ring), these protons may appear as a slightly broadened singlet. This is a physical manifestation of resonance stabilization, not an impurity.

Step-by-Step Methodology:

• Dissolve 15 mg of the pyrimidine derivative in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Acquire ¹H NMR spectra at 400 MHz using a 30° pulse angle, 16 scans, and an acquisition time of 3.0 seconds.

• Acquire ¹³C NMR spectra at 100 MHz. Critical step: Use a power-gated decoupling sequence with a relaxation delay (D1) of ≥ 3.0 seconds to minimize Nuclear Overhauser Effect (NOE) enhancements and allow complete relaxation of the quaternary carbons (C2, C4, C6).

ATR-FTIR Spectroscopy

Causality & Self-Validation: Attenuated Total Reflectance (ATR) provides non-destructive confirmation of functional group transformations. The complete disappearance of the N-H stretching doublet (typically observed at ~3450 cm⁻¹ and 3310 cm⁻¹ in ADMP) serves as an orthogonal confirmation of complete dimethylation to DMDMP.

Step-by-Step Methodology:

• Clean the diamond ATR crystal with LC-MS grade isopropanol and collect an ambient background spectrum (32 scans, 4 cm⁻¹ resolution).

• Apply 2-3 mg of the solid sample directly onto the crystal. Apply uniform pressure via the anvil to ensure intimate optical contact.

• Collect the sample spectrum (32 scans) and perform algorithmic atmospheric compensation to remove trace H₂O and CO₂ interferences.

High-Resolution Mass Spectrometry (HRMS - ESI+)

Causality & Self-Validation: The observation of the exact mass [M+H]⁺ at m/z 184.1 for DMDMP, coupled with the absence of the characteristic 3:1 isotopic cluster at m/z 175.0/177.0 (indicative of the ³⁵Cl/³⁷Cl isotopes in CDMP), unequivocally proves the complete displacement of the chlorine atom.

Step-by-Step Methodology:

• Prepare a 1 µg/mL solution of the sample in Methanol/Water (50:50 v/v) spiked with 0.1% Formic Acid to promote efficient protonation.

• Inject 5 µL into the Electrospray Ionization (ESI) source. Set Capillary Voltage to 3.0 kV and Desolvation Temperature to 350°C with N₂ as the desolvation gas.

• Acquire data in positive ion mode over a mass range of 100-500 m/z, utilizing a lock-mass calibrant (e.g., Leucine Enkephalin) to ensure mass accuracy within ≤ 5 ppm.

References

• Title: 2-Chloro-4,6-dimethoxypyrimidine | CID 5152323 Source: PubChem (nih.gov) URL: 1

• Title: 2-Amino-4,6-dimethoxypyrimidine | CID 118946 Source: PubChem (nih.gov) URL: 2

• Title: Palladium Precatalysts Containing meta-Terarylphosphine Ligands Source: Royal Society of Chemistry (rsc.org) URL: 3

• Title: CN103709108B - A kind of production method of synthetic 2-amino-4,6-dimethoxy pyrimidine Source: Google Patents URL: 4

• Title: 2-DIMETHYLAMINO-4,6-DIMETHOXYPYRIMIDINE (CAS 56873-65-5) Source: ChemicalBook URL: 5

Sources

• 1. 2-Chloro-4,6-dimethoxypyrimidine | C6H7ClN2O2 | CID 5152323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. CN103709108B - A kind of production method of synthetic 2-amino-4,6-dimethoxy pyrimidine - Google Patents [patents.google.com]
• 5. 2-DIMETHYLAMINO-4,6-DIMETHOXYPYRIMIDINE [m.chemicalbook.com]

A Comparative Toxicological Assessment of 2-Dimethylamino-4,6-dimethoxypyrimidine and its Analogs

Introduction: The Privileged Pyrimidine Scaffold and the Need for a Clear Toxicological Profile

The pyrimidine ring is a cornerstone of medicinal chemistry and agrochemical development, forming the structural basis for a vast array of biologically active molecules, from essential components of nucleic acids to life-saving drugs and targeted pesticides.[1][2][3][4] The 2-aminopyrimidine scaffold, in particular, is a "privileged structure," meaning it is a versatile framework for developing compounds with diverse therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial activities.[2][4] 2-Dimethylamino-4,6-dimethoxypyrimidine, the subject of this guide, belongs to this important class of compounds. Given its structural similarity to intermediates used in the synthesis of high-efficiency, low-toxicity sulfonylurea herbicides, a clear understanding of its toxicological profile is essential for researchers and drug development professionals.[5]

This guide provides a comparative toxicity analysis of 2-dimethylamino-4,6-dimethoxypyrimidine. Due to a lack of publicly available, direct toxicological data for this specific compound, this analysis relies on a structure-activity relationship (SAR) approach. We will examine the known toxicological data of closely related structural analogs, namely 2-amino-4,6-dimethoxypyrimidine and 2-amino-4,6-dimethylpyrimidine, to infer a likely hazard profile. Furthermore, we will present a broader view of the in vitro cytotoxicity of various pyrimidine derivatives to provide context for their potential biological activity.

Comparative Analysis of Acute Toxicity

A thorough search of available toxicological databases and literature reveals a significant data gap for the acute toxicity (e.g., LD50, LC50 values) of 2-dimethylamino-4,6-dimethoxypyrimidine. However, by examining its closest structural analogs, we can draw reasonable inferences about its potential hazards.

Structural Analogs for Comparison:

Caption: Key structural differences between the target compound and its analogs.

Table 1: Comparative Hazard Profile of 2-Dimethylamino-4,6-dimethoxypyrimidine and Related Analogs

Compound	Structure	CAS Number	Molecular Formula	Known Hazards	Inferred Hazards for Target Compound
2-Dimethylamino-4,6-dimethoxypyrimidine		35264-96-7	C₈H₁₃N₃O₂	No direct toxicity data available.	Likely to be a skin and eye irritant. Potential for respiratory tract irritation. May be harmful if swallowed, based on analogs.
2-Amino-4,6-dimethoxypyrimidine		36315-01-2	C₆H₉N₃O₂	Causes skin and serious eye irritation; may cause respiratory irritation.[6][7] GHS classifications suggest it may be harmful if swallowed, in contact with skin, or if inhaled.[8]	-
2-Amino-4,6-dimethylpyrimidine		767-15-7	C₆H₉N₃	Harmful if swallowed; causes serious eye irritation.[9] Causes skin and respiratory tract irritation.[10]	-

Expert Interpretation of Structure-Activity Relationships:

The primary structural difference between our target compound and 2-amino-4,6-dimethoxypyrimidine is the presence of two methyl groups on the 2-amino substituent. This N,N-dimethylation can influence the molecule's physicochemical properties, such as lipophilicity and basicity, which in turn can affect its absorption, distribution, metabolism, and excretion (ADME) profile and, consequently, its toxicity.

Generally, increased lipophilicity from the addition of methyl groups can sometimes lead to enhanced membrane permeability and potentially greater systemic toxicity. However, it can also alter the way the compound is metabolized, sometimes leading to faster detoxification. Without experimental data, it is prudent to assume that 2-dimethylamino-4,6-dimethoxypyrimidine will share the irritant properties of its primary amine analog. The "harmful if swallowed" classification for both analogs also suggests a similar potential for the target compound.

In Vitro Cytotoxicity of Pyrimidine Derivatives: A Broader Perspective

While acute toxicity data provides information on the immediate dangers of a compound, in vitro cytotoxicity assays offer valuable insights into a compound's potential to interfere with cellular processes, a key consideration in drug development. The pyrimidine scaffold is frequently explored for its anticancer properties, and as such, a wealth of cytotoxicity data exists for various derivatives.

Table 2: Selected In Vitro Cytotoxicity of Pyrimidine Derivatives Against Human Cancer Cell Lines

Compound Class	Cell Line	IC50 (µM)	Reference
Indazol-Pyrimidine Hybrids	MCF-7 (Breast)	1.629 - 4.798	[6]
2-Aminopyrimidine Derivatives	β-Glucuronidase (Enzyme)	2.8 ± 0.10	[2]
Thieno[2,3-d]pyrimidine Derivatives	Various Cancer Cell Lines	High Cytotoxicity Reported	[11]
Pyrido[2,3-d]pyrimidine Derivatives	PIM-1 Kinase (Enzyme)	Potent Inhibition Reported	[12]
Novel Pyrimidine Derivatives	Lung Cancer Cell Lines	Varying Degrees of Activity

This data illustrates that the pyrimidine nucleus is a common feature in compounds designed to be cytotoxic to cancer cells. The specific substitutions on the pyrimidine ring dramatically influence the level of activity.[1] This highlights the importance of empirical testing for each new derivative, as small structural changes can lead to significant differences in biological effect.

Experimental Protocols for Toxicological Assessment

For researchers handling these or similar compounds, or for those planning to conduct their own toxicological assessments, standardized protocols are essential.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[12] It is a standard preliminary test for cytotoxicity.

Methodology:

• Cell Seeding: Plate cells (e.g., human cancer cell lines or normal cell lines) in a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well) and incubate for 24 hours to allow for attachment.[12]

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., 0.01 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for a specified period, typically 48 or 72 hours.[12]

• MTT Incubation: Remove the treatment media and add fresh media containing MTT solution (e.g., 0.5 mg/mL). Incubate for 2-4 hours to allow for the conversion of MTT to formazan crystals by metabolically active cells.[12]

• Formazan Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as DMSO or an acidified isopropanol solution.

• Absorbance Measurement: Read the absorbance of the wells using a microplate reader at a wavelength of approximately 570 nm.[12]

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot the viability against the compound concentration to generate a dose-response curve and determine the IC50 value.[12]

Caption: Workflow for a typical MTT cytotoxicity assay.

Protocol 2: General Approach for In Vivo Acute Oral Toxicity Assessment (Based on OECD Guideline 423)

This protocol outlines a general procedure for determining the acute oral toxicity of a chemical, which would be necessary to establish an LD50 value for a compound like 2-dimethylamino-4,6-dimethoxypyrimidine.

Methodology:

• Animal Selection and Acclimatization: Use a single sex of a standard rodent species (e.g., female rats). Acclimatize the animals to laboratory conditions for at least 5 days.

• Dosing: Administer the test substance sequentially to a small number of animals. A starting dose of 300 mg/kg is often used if there is little to no information about the substance's toxicity. The substance is typically administered by oral gavage.

• Stepwise Procedure:

  • Dose one animal at the starting dose.

  • If the animal survives, dose two more animals at the same dose.

  • If the substance is toxic at the starting dose, the next animal is dosed at a lower level (e.g., 50 mg/kg). If it is not toxic, the next animal is dosed at a higher level (e.g., 2000 mg/kg).

  • This process is continued until the dose that causes mortality in some animals is identified, or until no mortality is observed at the highest dose.

• Observation: Observe animals closely for the first few hours after dosing and then periodically for 14 days for signs of toxicity, such as changes in skin, fur, eyes, and behavior, as well as tremors or convulsions.

• Data Analysis: The results are used to classify the substance into a GHS hazard category. A precise LD50 can be estimated, but the primary goal of this method is classification and labeling.

Caption: Simplified workflow for an acute oral toxicity study.

Ecotoxicity Considerations

Many pyrimidine derivatives are used as herbicides, making their environmental fate and ecotoxicity a critical area of study. 2-Amino-4,6-dimethoxypyrimidine is a known degradation product of sulfonylurea herbicides like rimsulfuron.[13] Studies on rimsulfuron and its metabolites have shown that these compounds can be of low persistence and lack acute toxicity to organisms such as Daphnia magna.[13] While this suggests that some related pyrimidines may have a favorable environmental profile, it is also known that certain herbicides in this class can persist in plant materials and cause harm to non-target plants when composted.[14] Therefore, the ecotoxicity of any new pyrimidine derivative should be assessed on a case-by-case basis.

Conclusion and Future Directions

While a definitive toxicological profile for 2-dimethylamino-4,6-dimethoxypyrimidine cannot be constructed without direct experimental data, a comparative analysis of its structural analogs provides valuable insights for researchers.

• Inferred Hazard Profile: Based on the data for 2-amino-4,6-dimethoxypyrimidine and 2-amino-4,6-dimethylpyrimidine, it is reasonable to handle 2-dimethylamino-4,6-dimethoxypyrimidine as a compound that is harmful if swallowed and causes skin, eye, and respiratory irritation.

• Need for Empirical Data: The significant biological activity observed in a wide range of pyrimidine derivatives underscores the necessity of empirical toxicological testing for each new compound. The provided protocols for in vitro and in vivo testing serve as a starting point for such investigations.

• Recommendation: We strongly recommend that researchers working with 2-dimethylamino-4,6-dimethoxypyrimidine conduct, at a minimum, in vitro cytotoxicity testing against relevant cell lines to understand its potential for biological activity. For applications where significant human or environmental exposure is possible, a formal acute toxicity study is warranted.

This guide serves as a foundational resource for understanding the potential toxicological landscape of 2-dimethylamino-4,6-dimethoxypyrimidine. By combining a structure-activity relationship approach with established testing protocols, researchers can proceed with their work in a manner that is both scientifically informed and prioritizes safety.

References

• Martins, J., & Mermoud, A. (2001). Degradation in soil and water and ecotoxicity of rimsulfuron and its metabolites. Chemosphere, 45(4-5), 551–557. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13021, 2-Amino-4,6-dimethylpyrimidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 118946, 2-Amino-4,6-dimethoxypyrimidine. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2023). SYNTHESIS, CYTOTOXIC AND ANTIOXIDANT EVALUATION OF PYRIMIDINE DERIVATIVES DERIVED FROM NOVEL CHALCONES. Retrieved from [Link]

• Al-Ostath, A., et al. (2022). New Indazol-Pyrimidine-Based Derivatives as Selective Anticancer Agents: Design, Synthesis, and In Silico Studies. Molecules, 27(23), 8345. Retrieved from [Link]

• RSC Publishing. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4,6-dimethyl pyrimidine. Retrieved from [Link]

• Khan, K. M., et al. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 27(22), 7786. Retrieved from [Link]

• ACS Publications. (2025). Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• MDPI. (2022). Treatment of Wastewaters Containing Sulfonylurea Herbicides by Electroflotation: Chemical and Ecotoxicological Efficacy. Water, 14(17), 2728. Retrieved from [Link]

• Springer. (2012). Toxic effects of four sulphonylureas herbicides on soil microbial biomass. Central European Journal of Biology, 7(3), 488-497. Retrieved from [Link]

• Cole-Parmer. (2006). Material Safety Data Sheet - 2-Amino-4,6-dimethylpyrimidine. Retrieved from [Link]

• ACS Publications. (2023). Theoretical Study of Structural and Electronic Trends of the Sulfonylurea Herbicides Family. Journal of Physical Chemistry A, 127(4), 1033-1045. Retrieved from [Link]

• ScienceDirect. (2025). Pyrimidine derivatives in discovery of pesticides. Chinese Chemical Letters. Retrieved from [Link]

• ResearchGate. (2024). Insecticidal activity and residual efficacy of pyrimidine derivatives against BPH. Retrieved from [Link]

• AERU. (2025). 2-amino-4,6-dimethoxypyrimidine (Ref: AE-F092944). Retrieved from [Link]

• ResearchGate. (n.d.). Parameters of acute toxicity (LD 50 ) of compounds under study and the doses used for rats. Retrieved from [Link]

• ResearchGate. (2004). Trace analysis of sulfonylurea herbicides and their metabolites in water using a combination of off-line or on-line solid-phase extraction and liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Preprints.org. (2024). A overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. Retrieved from [Link]

• ResearchGate. (2015). Synthesis, cytotoxicity and toxicity of thieno[2,3-d]pyrimidine derivatives derived from 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene. Retrieved from [Link]

• MDPI. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved from [Link]

• RSC Publishing. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Registration Review of Pyridine and Pyrimidine Herbicides. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Retrieved from [Link]

Sources

• 1. Discovery of 2-Aminopyrimidine Derivatives as Potent Dual FLT3/CHK1 Inhibitors with Significantly Reduced hERG Inhibitory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. chinchemlett.com.cn [chinchemlett.com.cn]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. 2-Amino-4,6-dimethoxypyrimidine SDS - Download & Subscribe for Updates [sdsmanager.com]
• 13. Degradation in soil and water and ecotoxicity of rimsulfuron and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. epa.gov [epa.gov]

Validating Enantiomeric Excess in 2-Dimethylamino-4,6-Dimethoxypyrimidine Chiral Derivatives: A Comparative Guide

The Molecular Context & Methodological Causality

The 2-dimethylamino-4,6-dimethoxypyrimidine scaffold is a highly functionalized, electron-rich pharmacophore frequently utilized as a critical intermediate in the development of biologically active molecules, including kinase inhibitors and endothelin receptor antagonists1[1]. When stereocenters are introduced adjacent to or tethered to this pyrimidine core, the resulting enantiomers often exhibit drastically divergent pharmacological and toxicological profiles. Accurately determining the enantiomeric excess (ee)—the degree to which one enantiomer is present in greater amounts than the other—is a non-negotiable requirement for ensuring therapeutic safety and efficacy 2[2].

To quantify the enantiomeric purity of these specific pyrimidine derivatives, researchers rely on three primary analytical modalities. The table below objectively compares their performance:

Analytical Methodology	Resolution Mechanism	Sensitivity (LOD)	Throughput	Best Application for Pyrimidine Derivatives
Chiral HPLC (Normal Phase)	Transient diastereomeric complexation on Chiral Stationary Phases (CSPs).	High (<0.1% ee)	Medium	Gold Standard. Routine validation and high-precision quantification of asymmetric batches.
Supercritical Fluid Chromatography (SFC)	Partitioning in supercritical CO2​ with chiral modifiers.	High	High	Green chemistry workflows and rapid preparative-scale enantiomer resolution.
NMR with Chiral Solvating Agents (CSAs)	Magnetic shielding differences in transient diastereomeric solvates.	Low (~1-2% ee)	Low	Rapid structural confirmation without the need for extensive column screening.

Mechanistic Foundations of Chiral Recognition

For 2-dimethylamino-4,6-dimethoxypyrimidine derivatives, Chiral HPLC utilizing polysaccharide-based CSPs (such as cellulose tris(3,5-dimethylphenylcarbamate)) is the optimal choice 3[3]. The causality behind this selection lies in the specific molecular architecture of the analyte. The pyrimidine ring is heavily electron-rich due to the electron-donating methoxy and dimethylamino groups.

When this analyte travels through the CSP, it engages in a highly specific, three-point interaction model:

• Hydrogen Bonding: The carbamate N-H and C=O groups on the stationary phase act as donors and acceptors, interacting strongly with the pyrimidine nitrogens and methoxy oxygens.

• π−π Interactions: The phenyl rings of the CSP engage in stabilizing stacking interactions with the aromatic pyrimidine core.

• Steric Inclusion: The helical chiral grooves of the polysaccharide backbone selectively accommodate one enantiomer over the other based on the spatial bulk of the stereocenter.

Transient diastereomeric interactions driving chiral recognition on CSPs.

Establishing a Self-Validating HPLC Workflow

A robust ee validation protocol must be inherently self-validating. You cannot reliably quantify an enantiomerically enriched sample without first proving that your chromatographic system is capable of resolving the two enantiomers 4[4]. This is achieved by injecting a racemic reference standard to establish a baseline resolution ( Rs​ ) of greater than 1.5 before any asymmetric batch is analyzed.

Experimental workflow for validating enantiomeric excess using Chiral HPLC.

Step-by-Step Experimental Protocol

The following protocol leverages a normal-phase chiral separation strategy optimized for the steric and electronic properties of pyrimidine derivatives.

Materials & System Setup

• Column: Chiralcel OD-H (250 mm × 4.6 mm, 5 µm) or equivalent cellulose-based CSP.

• Mobile Phase: Hexane / Isopropanol (98:2 v/v), HPLC grade.

• Flow Rate: 1.0 mL/min.

• Detector: UV/Vis at 210 nm. (Causality: 210 nm is optimal for capturing the π→π∗ transitions of the highly substituted pyrimidine ring, maximizing the signal-to-noise ratio).

Execution Steps

• System Equilibration: Flush the column with the 98:2 Hexane/IPA mobile phase for 45 minutes. (Causality: The low polarity of this mixture ensures the analyte partitions deeply into the CSP, maximizing the time available for chiral recognition).

• Racemate Validation (System Suitability Test): Inject 10 µL of a 1 mg/mL racemic mixture of the target derivative.

  • Self-Validation Check: Verify that the chromatogram yields two distinct peaks with an area ratio of ~50:50 and a resolution ( Rs​ ) > 1.5. If Rs​<1.5 , adjust the IPA modifier concentration before proceeding.

• Blank Injection: Inject 10 µL of the sample diluent to confirm the absence of carryover or ghost peaks at the established retention times.

• Asymmetric Sample Analysis: Inject 10 µL of the synthesized, enantiomerically enriched derivative. Record the chromatogram.

• Data Integration & Calculation: Integrate the area under the curve (AUC) for both the major and minor peaks. Calculate the enantiomeric excess using the standard formula:

  ee(%)=AreaMajor​+AreaMinor​∣AreaMajor​−AreaMinor​∣​×100

Quantitative Data Summary

The following table summarizes expected validation data for a highly enriched batch of a 2-dimethylamino-4,6-dimethoxypyrimidine chiral derivative, modeled after established pyrimidine resolution parameters1[1]:

Chromatographic Parameter	Minor Enantiomer (Peak 1)	Major Enantiomer (Peak 2)
Retention Time (min)	11.61	14.05
Peak Area (mAU*s)	450	99,550
Area Percentage (%)	0.45%	99.55%
Resolution ( Rs​ )	-	2.8

Calculated Enantiomeric Excess (ee): 99.1%

By anchoring the analysis in the mechanistic realities of CSP interactions and enforcing a strict racemate-first validation sequence, researchers can definitively confirm the stereochemical purity of 2-dimethylamino-4,6-dimethoxypyrimidine derivatives, ensuring the integrity of downstream biological and pharmacological assays.

References

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
• Method for preparing optically pure (+)-ambrisentan and (+)-darusentan (WO2012167406A1). Google Patents.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Universidad de Málaga (UMA).
• Enantiomeric excess. Wikipedia.

Sources

• 1. WO2012167406A1 - Method for preparing optically pure (+)-ambrisentan and (+)-darusentan - Google Patents [patents.google.com]
• 2. Enantiomeric excess - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. uma.es [uma.es]

Safety & Regulatory Compliance

Standard Operating Procedure: Handling and Disposal of 2-Dimethylamino-4,6-dimethoxypyrimidine

Here is the comprehensive, step-by-step operational guide for the safe handling and disposal of 2-Dimethylamino-4,6-dimethoxypyrimidine in a professional laboratory setting.

Operational Overview and Chemical Profiling

2-Dimethylamino-4,6-dimethoxypyrimidine (CAS: 56873-65-5) is a substituted pyrimidine derivative frequently utilized as an intermediate in pharmaceutical drug development and agrochemical synthesis[1][].

From an Environmental Health and Safety (EHS) perspective, the disposal of this compound requires specific logistical planning. Because it is a nitrogen-rich heterocyclic organic compound, improper disposal (such as drain disposal or low-temperature burning) can lead to the release of toxic nitrogen oxides (NOx) and localized environmental contamination. The core directive for disposing of this chemical is high-temperature incineration with flue-gas scrubbing , facilitated by a licensed hazardous waste contractor[3].

Quantitative Data: Physical Properties Relevant to Disposal

Understanding the physical state and solubility of the compound is critical for determining proper waste segregation.

Property	Value	EHS Operational Implication
CAS Number	56873-65-5	Required for all hazardous waste labeling.
Molecular Formula	C8H13N3O2	Nitrogen content dictates high-temp incineration to manage NOx.
Molecular Weight	183.21 g/mol	Used for calculating waste concentration in solutions[4].
Physical State	Solid (Crystalline powder)	Requires dust-control measures (fume hood) during cleanup.
Melting Point	55 - 56 °C	Low melting point; avoid storing waste near heat sources[1].
Solubility	Soluble in most organics	Liquid waste will typically be categorized by the primary solvent.

Step-by-Step Disposal Methodology

The following protocol outlines the self-validating system for segregating, containerizing, and transferring 2-Dimethylamino-4,6-dimethoxypyrimidine waste.

Prerequisite: All procedures must be conducted inside a certified chemical fume hood. Personnel must wear standard laboratory PPE: chemical-resistant gloves (Nitrile, minimum 4 mil thickness), safety goggles, and a flame-resistant lab coat.

Step 1: Waste Characterization and Segregation

The causality behind strict segregation is to prevent exothermic reactions in the waste accumulation area. 2-Dimethylamino-4,6-dimethoxypyrimidine is an electron-rich aromatic system; it must be kept strictly separated from strong oxidizing agents (e.g., nitric acid, peroxides) to prevent spontaneous ignition.

• Solid Waste: Unused powders, contaminated filter paper, and empty primary containers.

• Liquid Waste: Reaction mother liquors and solvent rinses.

Step 2: Containerization

• For Solid Waste: Place contaminated solids into a heavy-duty, translucent High-Density Polyethylene (HDPE) wide-mouth container. Alternatively, double-bag the waste in transparent, heavy-duty polyethylene bags and place them inside a designated solid hazardous waste drum.

• For Liquid Waste: Transfer solutions into a compatible, chemically resistant jerrican (typically HDPE or glass, depending on the solvent).

  • Crucial Distinction: If the compound is dissolved in a halogenated solvent (e.g., Dichloromethane), the waste must go into a Halogenated Organic Waste container. If dissolved in alcohols or ethyl acetate, it goes into a Non-Halogenated Organic Waste container.

Step 3: Labeling and Documentation

• Affix a standardized Hazardous Waste label to the container before adding the first drop of waste.

• Clearly write "2-Dimethylamino-4,6-dimethoxypyrimidine" and "CAS: 56873-65-5" on the label. Do not use abbreviations or chemical structures.

• Check the boxes for "Toxic" and "Irritant" on the hazard classification section of the label.

Step 4: Institutional Transfer and Final Destruction

• Once the container reaches 80% capacity, cap it tightly, decontaminate the exterior with an appropriate solvent wipe, and transfer it to the institutional Satellite Accumulation Area (SAA).

• Submit a waste pickup request to your facility's EHS department. The material will be transported to a commercial facility for high-temperature rotary kiln incineration.

Waste Routing and Segregation Workflow

Figure 1: Decision matrix for the segregation and disposal routing of pyrimidine derivative waste.

References

• NextSDS. "2-Dimethylamino-4,6-dimethoxypyrimidine — Chemical Substance Information." Retrieved from:[Link]

Sources

• 1. 2-Dimethylamino-4,6-dimethoxypyrimidine | 56873-65-5 [chemicalbook.com]
• 3. nextsds.com [nextsds.com]
• 4. 2-DIMETHYLAMINO-4,6-DIMETHOXYPYRIMIDINE [chemicalbook.com]

Essential Safety and Operational Guide for Handling 2-Dimethylamino-4,6-dimethoxypyrimidine

This guide provides crucial safety and logistical information for the handling of 2-Dimethylamino-4,6-dimethoxypyrimidine. It is intended to empower researchers, scientists, and drug development professionals to work safely and effectively with this compound.

Hazard Identification and Risk Assessment

While detailed toxicological data for 2-Dimethylamino-4,6-dimethoxypyrimidine is limited, analogous compounds suggest it may cause skin irritation, serious eye irritation, and respiratory irritation.[1][2][3][4] Therefore, it is crucial to handle this compound with appropriate care to minimize exposure.

Potential Hazards:

• Skin Irritation: May cause skin irritation upon contact.[1][2][3][4][5]

• Eye Irritation: Can cause serious eye irritation.[1][2][3][4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[1][2][3][6][7]

• Unknown Hazards: The chemical, physical, and toxicological properties have not been thoroughly investigated.[8]

A comprehensive risk assessment is the first critical step before handling this compound. All work should be performed in a well-ventilated laboratory. For procedures with a risk of aerosol or dust generation (e.g., weighing, preparing solutions), a certified chemical fume hood is mandatory.[8][9]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for various laboratory activities.

Activity	Required Personal Protective Equipment	Enhanced Precautions (for potent compound handling)
Low-Hazard Activities (e.g., handling sealed containers)	- Standard laboratory coat- Safety glasses with side shields- Single pair of nitrile gloves	-
Moderate-Hazard Activities (e.g., weighing, preparing stock solutions)	- Permeation-resistant laboratory coat- Chemical splash goggles- Double-gloving (nitrile)	- Face shield- Disposable sleeves
High-Hazard Activities (e.g., large-scale synthesis, potential for aerosolization)	- Disposable, solid-front lab coat or gown- Chemical splash goggles and face shield- Double-gloving (nitrile)- Respiratory protection (N95 or higher)	- Full-body protective suit (if significant exposure is possible)

Key PPE Specifications:

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are recommended.[9] Always inspect gloves for any signs of degradation or puncture before use and dispose of them properly after handling the compound.[8][9]

• Eye Protection: Tightly fitting safety goggles or a face shield should be worn.[9][10] Goggles should provide a complete seal around the eyes to protect against splashes.[9]

• Body Protection: A flame-retardant and impervious laboratory coat that is fully buttoned is required.[9][10]

• Respiratory Protection: A NIOSH-approved respirator is important when handling the compound as a powder or if there is a risk of aerosol generation.[8][9] Use in a well-ventilated area or under a chemical fume hood is mandatory.[8][9]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting appropriate PPE.

Caption: PPE selection workflow based on the experimental procedure.

Safe Handling and Operational Plan

Adherence to good laboratory practices is paramount when working with 2-Dimethylamino-4,6-dimethoxypyrimidine.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that a chemical fume hood is operational and that all necessary PPE is readily available.

• Weighing: When weighing the solid compound, do so within a chemical fume hood or a ventilated balance enclosure to prevent the generation of dust.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions: Conduct all reactions in a chemical fume hood.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[8][10] Decontaminate all surfaces and equipment.

Spill and Emergency Procedures

In the event of a spill, remain calm and follow these procedures.

Spill Response:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Clean: Clean the spill area thoroughly with a suitable decontamination solution.

• Personal Contamination:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[1][2][3][4]

  • Skin: Immediately wash the affected area with plenty of soap and water.[2][3][4] Remove contaminated clothing.[1]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][3][4][7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3][10]

Disposal Plan

All waste containing 2-Dimethylamino-4,6-dimethoxypyrimidine must be treated as hazardous waste and disposed of according to institutional and local regulations.

Waste Management:

• Solid Waste: Collect all solid waste, including contaminated consumables (e.g., gloves, weigh paper), in a clearly labeled, sealed container.

• Liquid Waste: Collect all liquid waste in a labeled, sealed, and appropriate waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.[8]

References

• Pyrimidine - Safety Data Sheet - ChemicalBook. (n.d.).
• Essential Safety and Operational Guide for 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine - Benchchem. (2025).
• Chemical Safety Data Sheet MSDS / SDS - 2-Amino-4,6-dimethoxypyrimidine - ChemicalBook. (2026, January 17).
• 2-Amino-4,6-dimethoxypyrimidine - Santa Cruz Biotechnology. (n.d.).
• 2-Amino-4,6-dimethoxypyrimidine SDS, 36315-01-2 Safety Data Sheets - Echemi. (2019, July 15).
• 2-Amino-4,6-dimethoxypyrimidine SDS - Download & Subscribe for Updates. (2022, January 10).
• 4 - Safety Data Sheet. (2016).
• 2-Amino-4,6-dimethoxypyrimidine | C6H9N3O2 | CID 118946 - PubChem. (n.d.).
• Personal protective equipment for handling 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] - Benchchem. (2025).
• SAFETY DATA SHEET - TCI Chemicals. (2024, November 29).
• Safety Data Sheet - Cayman Chemical. (2025, December 15).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2024).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2009, September 22).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 22).
• Chemical Safety: Personal Protective Equipment. (n.d.).
• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6).

Sources

• 1. echemi.com [echemi.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. 2-Amino-4,6-dimethoxypyrimidine SDS - Download & Subscribe for Updates [sdsmanager.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemicalbook.com [chemicalbook.com]